Borrelidin

Core Science & Biosynthesis

Borrelidin mechanism of action threonyl-tRNA synthetase inhibitor

Threonyl-tRNA Synthetase Inhibition & Downstream Signaling

Executive Summary

Borrelidin (BN) is an 18-membered nitrile-containing polyketide macrolide that functions as a potent, species-specific inhibitor of threonyl-tRNA synthetase (ThrRS) .[1] Unlike canonical competitive inhibitors that target a single substrate pocket, Borrelidin exhibits a unique "full-spectrum" inhibition mode. It simultaneously occludes the binding sites for all three substrates of the aminoacylation reaction: L-threonine, ATP, and the 3'-acceptor end of tRNA^Thr.

This guide details the molecular mechanics of this inhibition, the resulting kinetic profiles, and the downstream cellular consequences—specifically the activation of the GCN2-ATF4 amino acid starvation response (AAR) . It also provides validated experimental protocols for confirming target engagement and assessing downstream signaling.

Molecular Mechanism of Action

2.1 Structural Basis of Inhibition

The potency of Borrelidin stems from its ability to hijack the ThrRS active site. High-resolution X-ray crystallography (PDB: 4P3N ) reveals that Borrelidin does not merely compete for a single pocket; it occupies a volume that overlaps with the binding loci of all three reactants.

• The "Quad-Subsite" Occupation: Borrelidin binds to a deep hydrophobic pocket adjacent to the zinc ion in the active site. Its macrolide ring and side chains extend to sterically hinder:

  • The Amino Acid Site: Blocks L-threonine entry.

  • The Nucleotide Site: Overlaps with the ATP binding pocket.

  • The tRNA Site: Sterically clashes with the A76 residue of the tRNA^Thr acceptor stem.

  • The Orthogonal Pocket: A fourth subsite created by a conformational shift induced by Borrelidin itself [1].

2.2 Kinetic Profile

Despite structurally overlapping with substrate binding sites, Borrelidin often displays non-competitive kinetics with respect to Threonine and ATP in steady-state analyses. This apparent paradox is attributed to slow, tight-binding kinetics . The inhibitor locks the enzyme into a non-productive conformation (the "closed" state) from which substrate displacement is kinetically unfavorable on relevant timescales.

Table 1: Quantitative Kinetic Data for Borrelidin Inhibition

Parameter	Value	Target Species	Reference
Ki	~4.0 nM	Escherichia coli ThrRS	[2]
Ki	~7.0 nM	Homo sapiens ThrRS	[2]
IC50	0.97 nM	Plasmodium falciparum (Cellular)	[3]
IC50	~345 nM	Human HEK293 (Cytotoxicity)	[3]
Kd	0.04 µM	Leishmania donovani ThrRS	[4]

Analyst Note: The significant delta between the biochemical Ki (single digit nM) and cellular IC50 in human cells suggests potential compensatory uptake mechanisms or off-target buffering in mammalian systems, contrasting with the high potency in Plasmodium, making it a prime antimalarial scaffold.

Downstream Signaling Pathways

The primary cellular consequence of ThrRS inhibition is the accumulation of uncharged tRNA^Thr. This triggers the Integrated Stress Response (ISR) , specifically the Amino Acid Response (AAR) pathway.

3.1 The GCN2-ATF4 Axis

• Sensing: The kinase GCN2 (General Control Nonderepressible-2) binds uncharged tRNA via its histidyl-tRNA synthetase-like domain.

• Activation: Binding induces autophosphorylation and activation of GCN2.

• Phosphorylation: Activated GCN2 phosphorylates the alpha subunit of eukaryotic initiation factor 2 (eIF2α ) at Ser51.

• Translation Repression: Phospho-eIF2α inhibits the guanine nucleotide exchange factor eIF2B, shutting down global cap-dependent protein synthesis.

• Gene Activation: Paradoxically, this state favors the translation of ATF4 (Activating Transcription Factor 4), which upregulates stress response genes (e.g., CHOP, ASNS) and angiogenic factors like VEGF [5].

3.2 Visualization of Signaling Cascade

Figure 1: The Borrelidin-induced GCN2 signaling cascade leading to translational arrest and stress response.

Experimental Validation Protocols

To rigorously validate Borrelidin activity, one must demonstrate both direct enzymatic inhibition and the specific activation of the AAR pathway.

Protocol A: In Vitro Aminoacylation Assay (The Gold Standard)

Purpose: To determine the Ki of Borrelidin against recombinant ThrRS.

Reagents:

• Recombinant ThrRS (Human or E. coli).

• L-[14C]-Threonine (Specific Activity > 50 mCi/mmol).

• Total tRNA (yeast or E. coli) or in vitro transcribed tRNA^Thr.

• Reaction Buffer: 50 mM HEPES (pH 7.5), 20 mM KCl, 10 mM MgCl2, 2 mM DTT.

Workflow:

• Pre-incubation: Incubate 20 nM ThrRS with varying concentrations of Borrelidin (0.1 nM to 100 nM) in Reaction Buffer for 15 minutes at 25°C. This allows for the "slow-binding" equilibrium.

• Initiation: Add substrate mix: 4 mM ATP, 2 mg/mL tRNA, and 20 µM L-[14C]-Threonine.

• Reaction: Incubate at 37°C. Take aliquots (15 µL) at 2, 4, 6, and 8 minutes to ensure linearity.

• Quenching: Spot aliquots onto Whatman 3MM filter paper discs pre-soaked in 5% Trichloroacetic acid (TCA).

• Washing: Wash discs 3x with ice-cold 5% TCA (10 mins each) to remove free radiolabeled Threonine. Wash 1x with 95% Ethanol.

• Detection: Dry discs and quantify radioactivity via liquid scintillation counting.

• Analysis: Plot CPM vs. Time to get initial velocity (

  ). Fit vs. [Inhibitor] to the Morrison equation for tight-binding inhibitors.

Protocol B: Cellular Stress Response Verification (Western Blot)

Purpose: To confirm Borrelidin induces the AAR pathway in cell culture.

Workflow:

• Treatment: Treat cells (e.g., HUVEC or Jurkat) with Borrelidin (IC90 concentration, approx. 50-100 ng/mL) for 4 to 8 hours. Include a vehicle control (DMSO) and a positive control (Thapsigargin).

• Lysis: Lyse cells in RIPA buffer containing phosphatase inhibitors (Critical: Sodium Fluoride, Sodium Orthovanadate) to preserve p-GCN2 and p-eIF2α status.

• Immunoblotting Targets:

  • p-GCN2 (Thr899): Marker of activation.

  • p-eIF2α (Ser51): Direct downstream effector.

  • ATF4: Nuclear accumulation marker.

  • Total GCN2/eIF2α: Loading controls.

• Validation: A successful hit will show elevated p-GCN2 and ATF4 levels compared to DMSO control.

Experimental Workflow Visualization

Figure 2: Workflow for cellular validation of GCN2 pathway activation.

References

• Fang, P., et al. (2015).[2][3][4] "Structural basis for full-spectrum inhibition of translational functions on a tRNA synthetase." Nature Communications.[2][3]

• Ruan, B., et al. (2005).[5] "A unique hydrophobic cluster near the active site contributes to differences in borrelidin inhibition among threonyl-tRNA synthetases."[5][6] Journal of Biological Chemistry.

• Novoa, E. M., et al. (2014). "Analogs of natural aminoacyl-tRNA synthetase inhibitors clear malaria in vivo."[7] PNAS.

• Gupta, S., et al. (2018). "Functional characterization of threonyl tRNA synthetase of Leishmania donovani." Parasitology International.

• Longchamp, A., et al. (2018). "Amino Acid Restriction Triggers Angiogenesis via GCN2/ATF4 Regulation of VEGF and H2S Production." Cell.

Sources

• 1. Borrelidin - Wikipedia [en.wikipedia.org]
• 2. wwPDB: pdb_00004p3p [wwpdb.org]
• 3. wwPDB: pdb_00004p3n [wwpdb.org]
• 4. rcsb.org [rcsb.org]
• 5. A unique hydrophobic cluster near the active site contributes to differences in borrelidin inhibition among threonyl-tRNA synthetases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analogs of natural aminoacyl-tRNA synthetase inhibitors clear malaria in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Deconstructing the Borrelidin Scaffold: The Critical Role of the C12 Nitrile Moiety in Threonyl-tRNA Synthetase Inhibition

Executive Summary

Borrelidin, an 18-membered macrolide polyketide originally isolated from Streptomyces rochei, represents a highly potent, non-competitive inhibitor of threonyl-tRNA synthetase (ThrRS) across bacterial, archaeal, and eukaryotic domains[1]. Its broad-spectrum biological profile—encompassing anti-angiogenic, antimalarial, and antimicrobial activities—is fundamentally anchored by a rare structural feature: a vinylic nitrile moiety at the C12 position. This technical guide dissects the structure-activity relationship (SAR) of the borrelidin nitrile group, exploring its mechanistic causality in target binding, its biosynthetic origin, and the self-validating experimental frameworks required to evaluate its pharmacological utility.

Mechanistic Causality: The C12 Nitrile in ThrRS Inhibition

The extreme potency of borrelidin (sub-nanomolar IC50 against Plasmodium falciparum ThrRS) is driven by its occupation of a hydrophobic pocket proximal to the zinc ion at the enzyme's active site[1]. Unlike competitive inhibitors that mimic ATP or the amino acid substrate, borrelidin acts non-competitively, locking the enzyme in an inactive state.

Crucially, the C12 nitrile group is not merely a passive structural element; it engages in highly specific polar interactions. Structural and mutational analyses have demonstrated that the cyanide moiety interacts directly with a specific tyrosine residue (e.g., Tyr313 in specific ThrRS isoforms) within the binding pocket[2]. This rigid, highly polar, yet compact functional group anchors the macrolide ring.

When the nitrile is modified, the biological consequences are profound. Substitution with a bulkier, more flexible N-methylacetylamide or a primary amide completely abolishes ThrRS inhibition and the subsequent Unfolded Protein Response (UPR) induction[2]. Interestingly, the reduction of the nitrile to an aminomethyl group (as seen in the natural congener Borrelidin B) also eliminates ThrRS inhibitory activity, yet the molecule retains cytotoxicity via a divergent mechanism involving mitotic stalling[3]. This bifurcation of bioactivity underscores the nitrile's precise role as the definitive pharmacophore for ThrRS engagement.

Mechanistic pathway of Borrelidin-induced apoptosis via ThrRS inhibition and UPR activation.

Quantitative SAR Profiling of the Nitrile Moiety

The SAR of the borrelidin scaffold dictates a strict boundary condition: the C12 vinylic nitrile is a "privileged" pharmacophore that cannot be heavily modified without catastrophic loss of on-target activity[2]. However, modifications to the cyclopentane ring or esterification of the C23 carboxylic acid can modulate selectivity, reducing human cytotoxicity while retaining efficacy against pathogenic targets[1][4].

Table 1: Comparative SAR of Borrelidin and Key C12/Macrolide Congeners

Compound	C12 Substitution	ThrRS Inhibition	Primary Biological Phenotype
Borrelidin (1)	Nitrile (-CN)	Potent (Non-competitive)	Broad-spectrum cytotoxicity, Antimalarial (IC50 ~0.97 nM), UPR induction[1][2]
Borrelidin B	Aminomethyl (-CH2NH2)	Inactive	Mitotic stall, complete loss of UPR induction[3]
Amide Congeners	Amide / N-methylacetylamide	Inactive	Dramatic loss of antiproliferative activity and UPR activation[2]
Borrelidin C-E	Nitrile (-CN) + Cyclopentane -OH	Retained (Variable)	Reduced cytotoxicity (IC50 5.5 - 8.7 μM vs 0.8 μM for native Borrelidin)[4]

Biosynthetic Workflow of the Nitrile Group

The nitrile moiety is exceptionally rare in natural products, rendering it more water-soluble and less susceptible to oxidative metabolism in the liver. Its biosynthesis in borrelidin represents a fascinating enzymatic cascade. Following the assembly of the macrolide core by a type I polyketide synthase (PKS), the precursor undergoes post-PKS tailoring. A methyl group is sequentially oxidized to an aldehyde. A putative aminotransferase, BorJ, then converts this carbonyl to an aminomethyl group (yielding the intermediate Borrelidin B). Finally, a series of oxidation and dehydration reactions catalyzed by the enzymes BorI and BorK convert the aminomethyl group into the definitive vinylic nitrile.

Enzymatic cascade converting the C12 methyl branch to the rare vinylic nitrile moiety.

Experimental Methodologies: Self-Validating Protocol for Target Engagement

To evaluate novel borrelidin analogues (specifically probing modifications at the C12 or C23 positions), researchers must employ a self-validating experimental system that confirms both on-target engagement (ThrRS inhibition) and downstream phenotypic causality (UPR induction).

Phase 1: In Vitro Aminoacylation Assay (Target Validation)

• Preparation : Purify recombinant human and P. falciparum ThrRS. Prepare a master mix containing 50 mM HEPES (pH 7.5), 20 mM KCl, 10 mM MgCl2, 2 mM ATP, 20 μM L-threonine, and 4 mg/mL bulk tRNA.

• Compound Incubation : Pre-incubate the enzyme (10 nM) with varying concentrations of the borrelidin analogue (0.1 nM to 10 μM) for 15 minutes at 37°C.

  • Causality Note: Pre-incubation is critical for non-competitive inhibitors. Because they do not compete directly with the substrate, establishing binding equilibrium prior to substrate introduction prevents artificially skewed IC50 values.

• Reaction Initiation & Detection : Initiate the reaction by adding [3H]-L-threonine. Quench at specific time intervals with 5% trichloroacetic acid (TCA). Precipitate the tRNA onto glass fiber filters, wash, and quantify radioactivity via liquid scintillation counting.

Phase 2: Cell-Based UPR Induction & Rescue (Phenotypic Validation)

• Cell Treatment : Plate oral squamous cell carcinoma (OSCC) cells or wild-type Murine Embryonic Fibroblasts (MEFs). Treat with the IC90 concentration of the analogue for 6–12 hours.

• Biomarker Quantification : Lyse cells and perform Western blotting for phosphorylated eIF2α (Ser51) and CHOP, the hallmark indicators of GCN2-mediated amino acid starvation response[2].

• Self-Validating Rescue Control (Crucial Step) : In a parallel cohort, supplement the culture media with a 10-fold excess of exogenous L-threonine, or utilize a cell line stably overexpressing ThrRS.

  • Causality Note: If the analogue's cytotoxicity and UPR induction are strictly dependent on ThrRS inhibition (like native borrelidin), the phenotype will be antagonized by L-threonine supplementation or target overexpression[3]. If toxicity persists despite the rescue attempt, the analogue possesses off-target effects (as seen with the mitotic stalling of Borrelidin B), validating that the modified moiety has shifted the mechanism of action.

References

1.[3] Borrelidin B: Isolation, Biological Activity, and Implications for Nitrile Biosynthesis. ResearchGate. 3 2. threat or treat (a review on bioactive natural products from bacterial pathogens). RSC Publishing. Link 3.[4] Borrelidins C–E: New Antibacterial Macrolides from a Saltern-Derived Halophilic Nocardiopsis sp. MDPI. 4 4.[2] Borrelidin Induces the Unfolded Protein Response in Oral Cancer Cells and Chop-Dependent Apoptosis. PMC - NIH. 2 5.[1] Analogs of natural aminoacyl-tRNA synthetase inhibitors clear malaria in vivo. PNAS. 1

Sources

• 1. pnas.org [pnas.org]
• 2. Borrelidin Induces the Unfolded Protein Response in Oral Cancer Cells and Chop-Dependent Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Borrelidins C–E: New Antibacterial Macrolides from a Saltern-Derived Halophilic Nocardiopsis sp. [mdpi.com]

Biological Activity of Borrelidin as an Angiogenesis Inhibitor: A Technical Guide

Executive Summary

Borrelidin, an 18-membered macrolide antibiotic isolated from Streptomyces rochei, represents a paradigm shift in anti-angiogenic therapeutics.[1] Unlike standard tyrosine kinase inhibitors (TKIs) that target VEGF receptors directly, Borrelidin functions through a unique upstream mechanism: the inhibition of threonyl-tRNA synthetase (ThrRS) .[1]

This guide provides a comprehensive technical analysis of Borrelidin’s biological activity. It details the causality between ThrRS inhibition and the amino acid starvation response (AAR), provides self-validating protocols for assessing anti-angiogenic potency, and analyzes structure-activity relationships (SAR) that distinguish therapeutic efficacy from general cytotoxicity.[1]

Molecular Mechanism of Action[2][3]

The anti-angiogenic potency of Borrelidin (IC50 < 10 nM in HUVECs) stems from its ability to hijack the cell's nutrient sensing machinery. The mechanism is bipartite: a canonical intracellular pathway and a non-canonical extracellular interaction.

Canonical Pathway: The Amino Acid Starvation Response (AAR)

Borrelidin acts as a potent, non-competitive inhibitor of ThrRS.[1] By preventing the aminoacylation of tRNA^Thr, it creates an accumulation of uncharged tRNAs.

• Sensing: The uncharged tRNAs bind to the histidyl-tRNA synthetase-like domain of GCN2 (General Control Nonderepressible 2) kinase.[1]

• Signal Transduction: Activated GCN2 phosphorylates the alpha subunit of eukaryotic initiation factor 2 (eIF2α ) at Ser51.

• Translational Reprogramming: This phosphorylation inhibits general protein synthesis but selectively enhances the translation of ATF4 (Activating Transcription Factor 4) .

• Effector Phase: ATF4 upregulates CHOP and other stress-response genes, leading to cell cycle arrest (G0/G1) and apoptosis specifically in rapidly dividing endothelial cells.[1]

Non-Canonical Pathways

• Extracellular ThrRS Inhibition: Secreted ThrRS has been identified as a pro-angiogenic cytokine. Borrelidin binds extracellular ThrRS, blocking its ability to stimulate endothelial cell migration.[1]

• VEGF Splicing Modulation: Borrelidin interacts with FBP21 (Formin Binding Protein 21), altering the splicing of VEGF pre-mRNA to favor anti-angiogenic isoforms (e.g., VEGF165b) over pro-angiogenic ones.[1]

Visualization of Signaling Pathways

Figure 1: Dual mechanism of Borrelidin involving intracellular AAR activation and extracellular ThrRS blockade.[1]

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols include critical "Pause Points" and "Quality Control (QC)" checks.

In Vitro: HUVEC Tube Formation Assay

This assay measures the ability of Borrelidin to disrupt the formation of capillary-like structures on a basement membrane matrix.

Materials:

• Cells: Primary Human Umbilical Vein Endothelial Cells (HUVEC), passage 2-5.[1]

• Matrix: Growth Factor Reduced (GFR) Matrigel.

• Detection: Calcein AM (fluorescent viability dye).[1][2]

Protocol Workflow:

• Matrix Preparation (Day 0):

  • Thaw Matrigel overnight at 4°C on ice. Critical: Matrigel solidifies above 10°C.[1]

• Coating (Day 1):

  • Using pre-cooled pipette tips, add 50 µL Matrigel per well of a 96-well plate.[1]

  • Incubate at 37°C for 30 minutes to polymerize.

• Seeding & Treatment:

  • Harvest HUVECs and resuspend in EGM-2 medium.[1]

  • Seed 20,000 cells/well.

  • Add Borrelidin (0.1 nM – 100 nM) immediately.[1] Include a VEGF (20 ng/mL) positive control and a DMSO vehicle control.[1]

• Incubation:

  • Incubate for 6–18 hours at 37°C, 5% CO2.

• Staining & Imaging:

  • Wash gently with HBSS.[2]

  • Incubate with 2 µg/mL Calcein AM for 30 mins.

  • Image using fluorescence microscopy (Ex/Em 485/520 nm).[1]

QC Check: Control wells must show closed polygon networks. Disconnected cells indicate matrix failure or cell senescence.

Figure 2: Step-by-step workflow for the HUVEC Tube Formation Assay.[1]

Ex Vivo: Rat Aortic Ring Assay

This assay bridges the gap between in vitro and in vivo by maintaining the complex microenvironment of the vessel wall.

• Preparation: Thoracic aortas from Sprague-Dawley rats are cross-sectioned into 1mm rings.[1]

• Embedding: Rings are embedded in collagen or Matrigel.

• Treatment: Borrelidin is added to the overlay medium.

• Readout: Count microvessel sprouts emerging from the ring perimeter after 5-7 days.

• Specificity Note: Borrelidin collapses formed tubes in this model, distinguishing it from agents that only prevent new growth.[1]

Quantitative Data Summary

The following table synthesizes potency data from key literature sources. Note the nanomolar potency of Borrelidin compared to its analogs.[3][4][5]

Compound	Target	Assay Model	IC50 / Effective Conc.[6]	Key Observation
Borrelidin	ThrRS (Human)	HUVEC Tube Formation	0.4 - 3.0 ng/mL (~0.8 - 6 nM)	Potent collapse of capillary networks.[1]
Borrelidin	ThrRS (Human)	HUVEC Proliferation	< 10 nM	Induces G0/G1 arrest and apoptosis.
BC194 (Analog)	ThrRS (Modified)	HUVEC Tube Formation	~100 nM	Reduced general toxicity; retains anti-angiogenic activity.[1]
TNI-H	ThrRS	Rat Aortic Ring	10 ng/mL	Complete inhibition of sprouting.[1]

Data compiled from Kawamura et al. (2003) and Wooller et al. (2007).[1]

Structure-Activity Relationship (SAR) & Toxicity[1]

A major challenge in Borrelidin development is separating its potent anti-angiogenic effects from general cytotoxicity (inhibition of protein synthesis in normal cells).

The C17 Side Chain

• Criticality: The cyclopentane carboxylic acid moiety at C17 is the primary determinant of cytotoxicity.

• Modification: Analogs like BC194 (where the C17 side chain is modified) show a "loosened" binding to the ThrRS active site. This reduces the global inhibition of protein synthesis (toxicity) while maintaining the specific blockade of angiogenesis-related signaling.

The Nitrile Group (C12)[1][10][11]

• The C12 nitrile is essential for high-affinity binding to ThrRS.[1] Removal or alteration of this group generally results in a significant loss of biological activity.

Threonine Reversibility[1]

• Experiment: Adding excess L-Threonine (1 mM) to the culture medium.

• Result: Reverses the anti-proliferative effect of Borrelidin but does not fully reverse the collapse of established capillary tubes.[7]

• Implication: Suggests that Borrelidin's disruption of existing vasculature may involve mechanisms beyond simple amino acid starvation, potentially involving the caspase-8/-3 axis directly.[1][7]

References

• Kawamura, T., et al. (2003). "Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells."[1][7] The Journal of Antibiotics.

• Wooller, S.K., et al. (2007). "Borrelidin modulates the alternative splicing of VEGF in favour of anti-angiogenic isoforms." Chemical Science.

• Haber, J., et al. (2015). "Aminoacyl-tRNA synthetase dependent angiogenesis revealed by a bioengineered macrolide inhibitor."[1] Scientific Reports.[8] [1]

• Ibidi. "Tube Formation Assay Protocol." Application Note 19.

• Yeasen. "Reference Protocol for Tube Formation Angiogenesis Assay."

Sources

• 1. Borrelidin - Wikipedia [en.wikipedia.org]
• 2. corning.com [corning.com]
• 3. researchgate.net [researchgate.net]
• 4. Borrelidin modulates the alternative splicing of VEGF in favour of anti-angiogenic isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Angiogenic and Anti-Proliferative Activity of 4-2-(5-bromo-1H-indol-2-carbonyl)-N-(4-methoxyphenyl) Hydrazine-1-carbothioamide: Ex-vivo and in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Guide: Borrelidin Isolation and Biosynthetic Architecture in Streptomyces

Executive Summary

Borrelidin is an 18-membered polyketide macrolide distinguished by a rare nitrile functionality and a cyclopentane side chain.[1][2] Originally isolated from Streptomyces rochei, it acts as a potent, non-competitive inhibitor of bacterial and eukaryotic threonyl-tRNA synthetase (ThrRS), arresting protein translation by preventing threonine activation.[2][3] Its structural complexity and potent anti-angiogenic activity make it a critical target for drug development.

This guide details the genetic architecture governing borrelidin biosynthesis—specifically the unique nitrile formation pathway—and provides a standardized, self-validating protocol for its isolation from Streptomyces species.[2]

Part 1: The Producer Strains

While Streptomyces rochei was the original source (Berger et al., 1949), Streptomyces parvulus Tü 4055 has become the model organism for genetic characterization due to its stable production profile and well-mapped gene cluster.[2]

Strain	Role in Research	Culture Characteristics
S. parvulus Tü 4055	Genetic Model	High titer producer; amenable to genetic manipulation (e.g., bor cluster knockout).[2]
S. rochei	Original Source	Robust growth in soy-mannitol media; historical baseline for extraction protocols.[2]
S. californicus	Alternative Source	Often produces borrelidin analogs; useful for structure-activity relationship (SAR) studies.[2]

Part 2: Biosynthetic Logic & The bor Cluster

The biosynthesis of borrelidin deviates from standard Type I Polyketide Synthase (PKS) logic in two critical ways: the incorporation of a specific cycloalkane starter unit and the post-PKS installation of a nitrile group from a methyl precursor.[1]

The PKS Assembly Line

The macrolide core is assembled by a modular Type I PKS encoded by genes borA1 through borA6.[2]

• Starter Unit: Unlike typical acetate/propionate starters, borrelidin initiates with trans-cyclopentane-1,2-dicarboxylic acid (trans-1,2-CPDA) .[2][4][5] This unit is biosynthesized separately and loaded onto the PKS.

• Module Anomaly: The gene cluster encodes six extension modules (borA1-A6), yet the structure implies a nonaketide origin.[2][4] This suggests iterative module usage or stuttering mechanisms during chain elongation.

The Nitrile "Hook" (Mechanistic Insight)

The C12-nitrile group is not incorporated as a pre-formed unit.[2] Instead, it is synthesized in situ on the polyketide backbone via a rare oxidative sequence targeting a methyl group derived from methylmalonyl-CoA.[2]

The Pathway:

• Methylation: A methyl group is introduced by the PKS (standard extension).

• Oxidation (borI): The P450 monooxygenase BorI hydroxylates the methyl group to a primary alcohol.

• Transamination (borJ): The aminotransferase BorJ converts the alcohol (likely via an aldehyde intermediate) into an amine.[2]

• Dehydrogenation (borK): The oxidoreductase BorK catalyzes the conversion of the amine to the nitrile, potentially through an aldoxime intermediate.

Biosynthetic Pathway Diagram

The following diagram illustrates the flow from the unique starter unit through the PKS assembly to the post-PKS nitrile formation.

Caption: Biosynthetic flow from the trans-1,2-CPDA starter unit through PKS assembly to the multi-step enzymatic conversion of the C12-methyl group into the nitrile moiety.[2][4]

Part 3: Genetic Architecture Reference

The bor cluster in S. parvulus Tü 4055 is the definitive reference for genetic engineering.

Gene	Function	Mechanism/Notes
borA1 - borA6	Polyketide Synthase	Encodes the loading domain and extension modules for the macrolide ring.[2]
borI	P450 Monooxygenase	First step of nitrile formation; hydroxylates the C12 methyl.
borJ	Aminotransferase	Converts the C12 alcohol/aldehyde to an amine. Essential for nitrile logic.[6][7]
borK	Oxidoreductase	Final oxidation of the amine to the nitrile group.
borG	Thioesterase	Type II thioesterase; likely involved in editing or release efficiency.[2]
borC, D, E, F	Starter Unit Synthesis	Biosynthesis of the trans-1,2-CPDA starter unit.

Part 4: Isolation & Purification Protocol

This protocol is designed for S. parvulus or S. rochei cultured in liquid medium.[2] It utilizes the lipophilic nature of borrelidin (due to the macrolide ring) for extraction.

Fermentation & Extraction Workflow

Reagents: Ethyl Acetate (EtOAc), Methanol (MeOH), Formic Acid.[2]

• Inoculation: Inoculate 50 mL seed culture (tryptic soy broth) with spore suspension. Incubate 48h at 28°C, 180 rpm.

• Production Culture: Transfer 5% (v/v) seed to 1L Production Medium (Glucose 2%, Soybean meal 2%, CaCO3 0.5%). Ferment for 5–7 days.

• Lysis/Filtration:

  • Separate mycelia from supernatant via centrifugation (4000 rpm, 20 min).

  • Note: Borrelidin is largely excreted, but significant amounts remain mycelium-bound.[2] Extract both phases for maximum yield.

• Solvent Extraction:

  • Supernatant: Adjust pH to 6.0. Extract 2x with equal volume EtOAc.

  • Mycelia: Macerate in Acetone or MeOH; filter; evaporate solvent; partition residue between water and EtOAc.

• Concentration: Combine EtOAc fractions, dry over anhydrous Na2SO4, and evaporate to dryness in vacuo to yield crude extract (oily/gum-like).

Purification & Validation (HPLC)

System: C18 Reverse-Phase Column (e.g., Agilent Zorbax Eclipse, 5µm, 4.6 x 150mm). Mobile Phase: Acetonitrile (ACN) / Water + 0.1% Formic Acid.[2]

Step	Time (min)	% ACN	Flow Rate
Equilibration	0-2	30%	1.0 mL/min
Gradient	2-20	30% -> 95%	1.0 mL/min
Wash	20-25	95%	1.0 mL/min

Detection: Monitor at 256 nm (characteristic conjugated diene absorption).

Isolation Logic Diagram

Caption: Dual-phase extraction workflow ensuring recovery of both secreted and mycelium-bound borrelidin prior to HPLC purification.

Part 5: Analytical Validation

To confirm the identity of the isolated compound without full sequencing, rely on these specific chemical signatures:

• UV-Vis: Maxima at 256 nm (diene system).

• Mass Spectrometry (ESI-MS):

  • Molecular Ion: m/z488.3 [M-H]- (Negative mode) or m/z512.3 [M+Na]+ (Positive mode).[2]

• 1H-NMR (Diagnostic Peaks):

  • Conjugated Diene: Signals around δ 6.0–7.0 ppm.

  • Nitrile Environment: While the nitrile carbon itself is visible in 13C-NMR (~118 ppm), the protons on the adjacent methyl groups often show distinct shifts compared to non-nitrile analogs.[2]

References

• Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: insights into nitrile formation. Source: Molecular Microbiology (2004) URL:[2][8][Link]

• Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions. Source: Chemistry & Biology (2004) URL:[2][8][Link]

• Borrelidin is a noncompetitive inhibitor of both bacterial and eukaryotic threonyl-tRNA synthetases. Source:[2][9][10] Journal of Biological Chemistry (2006) URL:[2][Link]

• Borrelidin B: Isolation, Biological Activity, and Implications for Nitrile Biosynthesis. Source: Journal of Natural Products (2014) URL:[2][7][Link][2]

• Isolation of Borrelidin from Streptomyces rochei. Source: Archives of Biochemistry (1949) URL:[2][Link]

Sources

• 1. Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: insights into nitrile formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Borrelidin - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Borrelidin B: isolation, biological activity, and implications for nitrile biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BGC0000031 [mibig.secondarymetabolites.org]
• 9. researchgate.net [researchgate.net]
• 10. Analogs of natural aminoacyl-tRNA synthetase inhibitors clear malaria in vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Anti-Angiogenic Properties of Borrelidin: Targeting the VEGF Signaling Pathway

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Angiogenesis, the formation of new blood vessels, is a critical process in tumor growth and metastasis.[1] The Vascular Endothelial Growth Factor (VEGF) signaling pathway is a primary driver of this process, making it a key target for anti-cancer therapeutics.[2][3] Borrelidin, an 18-membered polyketide macrolide antibiotic originally isolated from Streptomyces rochei, has emerged as a potent inhibitor of angiogenesis.[4][5] This guide provides an in-depth technical analysis of Borrelidin's anti-angiogenic mechanisms, focusing on its multifaceted impact on the VEGF signaling cascade. We will explore its dual mechanism of action: the canonical inhibition of threonyl-tRNA synthetase (ThrRS) leading to endothelial cell apoptosis, and its more direct influence on the alternative splicing of VEGF pre-mRNA. This document synthesizes field-proven insights with detailed experimental protocols to serve as a comprehensive resource for researchers investigating novel anti-angiogenic agents.

Foundational Concepts: Angiogenesis and Borrelidin

The VEGF Signaling Pathway: A Cornerstone of Angiogenesis

The VEGF pathway is essential for both normal vascular development and pathological angiogenesis.[1] The process is typically initiated by the binding of VEGF-A, a potent mitogen, to its cognate receptor tyrosine kinase, VEGFR-2, on the surface of endothelial cells.[2][6] This binding event triggers receptor dimerization and autophosphorylation, initiating a cascade of downstream signaling events that collectively promote endothelial cell proliferation, migration, survival, and vascular permeability—the hallmarks of angiogenesis.[1][6][7] Key downstream pathways include the PLCγ-PKC-MAPK cascade, which is crucial for cell proliferation, and the PI3K-Akt pathway, which promotes cell survival by inhibiting apoptotic proteins like Caspase-9.[2][7]

View Diagram: The VEGF Signaling Pathway

Caption: Overview of the canonical VEGF-A/VEGFR-2 signaling cascade.

Borrelidin: A Natural Product with Potent Anti-Angiogenic Activity

Borrelidin is a macrolide antibiotic known for a range of biological activities, including antibacterial, antimalarial, and anti-cancer effects.[4][5][8] Its potent anti-angiogenic properties were first demonstrated in a rat aorta matrix culture model, where it not only prevented the formation of new capillaries but also caused the collapse of pre-formed capillary tubes.[9][10] This activity occurs at nanomolar concentrations, highlighting its potential as a therapeutic agent.

Borrelidin's Dual-Pronged Mechanism of Anti-Angiogenesis

Borrelidin exerts its anti-angiogenic effects through at least two distinct, yet complementary, mechanisms that ultimately disrupt endothelial cell function.

Mechanism 1: Inhibition of Threonyl-tRNA Synthetase (ThrRS) and Induction of Apoptosis

The primary and most well-characterized molecular target of Borrelidin is threonyl-tRNA synthetase (ThrRS), an essential enzyme that attaches threonine to its cognate tRNA during protein synthesis.[5][11]

• Causality of Action: By inhibiting ThrRS, Borrelidin effectively halts protein synthesis in endothelial cells. This mimics a state of amino acid starvation, triggering the integrated stress response, a key marker of which is the phosphorylation of the eukaryotic initiation factor 2 alpha (eIF2α).[12] Prolonged stress from protein synthesis arrest ultimately pushes the cell towards programmed cell death (apoptosis).

• Experimental Evidence: Studies have shown that Borrelidin treatment of Human Umbilical Vein Endothelial Cells (HUVECs) leads to the activation of initiator caspase-8 and executioner caspase-3.[9][10] The induction of apoptosis can be attenuated by the addition of high concentrations of L-threonine, which competes with Borrelidin for binding to ThrRS, directly linking the inhibition of this enzyme to the observed pro-apoptotic effect.[9][10]

Mechanism 2: Modulation of VEGF Alternative Splicing

Beyond its effect on general protein synthesis, Borrelidin directly interferes with the VEGF pathway by altering the alternative splicing of VEGF pre-mRNA.[13]

• Splicing Shift: The VEGFA gene produces multiple isoforms through alternative splicing. The pro-angiogenic family (e.g., VEGF₁₆₅) and the anti-angiogenic family (e.g., VEGF₁₆₅b) are key players. The VEGF₁₆₅b isoform acts as a competitive antagonist to VEGF₁₆₅, inhibiting its ability to activate VEGFR-2.[13]

• Molecular Target: Affinity biopanning experiments identified the spliceosome-associated protein FBP21 (formin binding protein 21) as a novel molecular target of Borrelidin.[13]

• Causality of Action: By binding to FBP21, Borrelidin modulates the splicing machinery. This shifts the splicing equilibrium away from the production of pro-angiogenic VEGF isoforms and towards the production of anti-angiogenic VEGF₁₆₅b isoforms.[13] This action effectively reduces the concentration of the primary agonist (VEGF₁₆₅) while simultaneously increasing the concentration of a natural antagonist (VEGF₁₆₅b), delivering a powerful anti-angiogenic punch directly at the ligand level.

View Diagram: Borrelidin's Dual Anti-Angiogenic Mechanism

Caption: Dual mechanisms of Borrelidin's anti-angiogenic action.

Experimental Validation: Protocols and Methodologies

To rigorously assess the anti-angiogenic properties of Borrelidin, a combination of in vitro, ex vivo, and molecular assays is required. The following protocols are foundational for such an investigation.

In Vitro Angiogenesis Assays

These assays use cultured endothelial cells (primary HUVECs are the gold standard) to model specific steps of the angiogenic process.

View Diagram: Experimental Workflow for In Vitro Assessment

Caption: A standard workflow for evaluating Borrelidin's in vitro effects.

3.1.1 Endothelial Cell Cytotoxicity/Proliferation Assay (MTT Assay)

This assay quantifies the metabolic activity of cells, serving as an indicator of cell viability and proliferation.

• Principle: The mitochondrial dehydrogenase in living cells reduces the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[14][15]

• Protocol:

  • Cell Seeding: Seed HUVECs in a 96-well plate at a density of 5,000-10,000 cells/well in complete endothelial growth medium (EGM-2).[16] Incubate for 24 hours at 37°C, 5% CO₂.

  • Treatment: Replace the medium with fresh medium containing serial dilutions of Borrelidin (e.g., 0.1 nM to 1 µM) and appropriate vehicle (DMSO) controls.

  • Incubation: Incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

• Causality & Validation: A dose-dependent decrease in absorbance indicates that Borrelidin inhibits cell proliferation or induces cytotoxicity. Including a known cytotoxic agent like doxorubicin serves as a positive control for assay validation.

3.1.2 Endothelial Cell Migration Assay (Boyden Chamber Assay)

This assay measures the chemotactic response of endothelial cells to a stimulant.

• Principle: Cells are seeded in the upper chamber of a permeable insert and migrate through the pores of the membrane towards a chemoattractant in the lower chamber.[17]

• Protocol:

  • Chamber Setup: Place cell culture inserts (e.g., 8 µm pore size) into a 24-well plate. Coat the underside of the insert membrane with an extracellular matrix protein like fibronectin (10 µg/mL) to promote adhesion.

  • Chemoattractant: Add EGM-2 containing a chemoattractant (e.g., 50 ng/mL VEGF-A) to the lower chamber.

  • Cell Seeding: Resuspend serum-starved HUVECs in basal medium containing various concentrations of Borrelidin. Seed 50,000 cells into the upper chamber.

  • Incubation: Incubate for 4-6 hours at 37°C.

  • Fixation and Staining: Remove non-migrated cells from the top of the membrane with a cotton swab. Fix the migrated cells on the bottom of the membrane with methanol and stain with Crystal Violet.

  • Quantification: Elute the stain and measure absorbance, or count the number of migrated cells in several fields of view under a microscope.

• Causality & Validation: A reduction in the number of migrated cells in Borrelidin-treated wells compared to the vehicle control demonstrates inhibition of chemotaxis. Wells without a chemoattractant serve as a negative control for random migration.

3.1.3 Tube Formation Assay

This is a hallmark in vitro assay that recapitulates the differentiation step of angiogenesis, where endothelial cells form three-dimensional capillary-like structures.[18][19][20]

• Principle: When plated on a basement membrane extract (e.g., Matrigel®), endothelial cells will rapidly align and form a network of tubes.[18] Anti-angiogenic compounds disrupt this process.

• Protocol:

  • Plate Coating: Thaw Matrigel® on ice overnight. Pipette 50 µL of cold Matrigel® into each well of a pre-chilled 96-well plate. Incubate at 37°C for 30-60 minutes to allow for polymerization.

  • Cell Seeding: Harvest HUVECs and resuspend them in basal medium containing the desired concentrations of Borrelidin. Seed 10,000-15,000 cells onto the surface of the polymerized Matrigel®.[19]

  • Controls: Include a vehicle control (DMSO), a positive control for angiogenesis (e.g., 50 ng/mL VEGF-A), and a negative control inhibitor (e.g., Suramin).[19]

  • Incubation: Incubate for 6-18 hours at 37°C.

  • Imaging & Quantification: Capture images using a phase-contrast microscope. Quantify the degree of tube formation by measuring parameters such as total tube length, number of nodes, and number of meshes using angiogenesis analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

• Causality & Validation: Borrelidin's efficacy is demonstrated by a dose-dependent reduction in tube length and network complexity compared to the vehicle control. The positive and negative controls ensure the assay is responsive and specific.

Ex Vivo and In Vivo Models

3.2.1 Rat Aortic Ring Assay

This ex vivo model provides a more complex tissue environment than cell culture.

• Principle: A cross-section of a rat aorta is embedded in a collagen or Matrigel matrix. In response to growth factors, endothelial cells sprout from the explant to form a network of microvessels.[17]

• Relevance: This assay confirmed Borrelidin's ability not only to inhibit new vessel sprouting but also to collapse existing ones, a crucial finding for its therapeutic potential.[9][10]

3.2.2 Chick Chorioallantoic Membrane (CAM) Assay

This is a widely used in vivo model to assess angiogenesis.

• Principle: A test compound is applied to the CAM of a developing chick embryo, a highly vascularized membrane. The effect on blood vessel formation is observed directly.[18][21]

• Relevance: The CAM assay has been used to confirm the in vivo anti-angiogenic activity of Borrelidin and its less toxic analogs.[22]

Data Interpretation and Expected Outcomes

Quantitative Data Summary

The efficacy of Borrelidin and its analogs is typically reported as IC₅₀ (half-maximal inhibitory concentration) or GI₅₀ (half-maximal growth inhibition) values.

Assay / Cell Line	Compound	IC₅₀ / GI₅₀ Value	Reference
Cytotoxicity (HepG2)	Borrelidin	6.7 ± 0.3 µM	[14]
Cytotoxicity (SMMC7721)	Borrelidin	1.5 ± 0.2 µM	[14]
HUVEC Proliferation	Borrelidin	Effective at low nM range	[23]
Capillary Tube Formation	Borrelidin	IC₅₀ ≈ 0.8 nM
Mean Growth Inhibition (Cancer Panel)	Borrelidin Analog 4	%T/C = 50.1
Mean Growth Inhibition (Cancer Panel)	Borrelidin Analog 6	%T/C = 53.7

%T/C = Mean growth inhibition of treated cells versus untreated cells.

Interpreting Molecular Data

• Western Blot: An increase in the levels of cleaved caspase-3 and phosphorylated eIF2α in Borrelidin-treated HUVECs provides a direct molecular link between target engagement (ThrRS inhibition) and the cellular outcome (apoptosis).[12]

• ELISA: A decrease in the concentration of pro-angiogenic VEGF isoforms and a corresponding increase in anti-angiogenic VEGF₁₆₅b in the culture supernatant confirms the modulation of VEGF splicing.[13]

Discussion and Future Directions

Therapeutic Potential and Challenges

Borrelidin's potent, dual-action anti-angiogenic mechanism makes it an attractive candidate for anti-cancer therapy.[8][24] However, its clinical development has been hampered by its broad-spectrum cytotoxicity, which is linked to its fundamental mechanism of inhibiting protein synthesis.[22][23] Studies have shown toxicity towards non-malignant cells, and reduced sensitivity has been observed in cancer cells that overexpress the anti-apoptotic protein bcl-2.[23]

The Next Generation: Analogs with Improved Selectivity

The challenges associated with Borrelidin's toxicity have spurred the development of analogs.

• Mutasynthesis: By genetically engineering the producing organism, Streptomyces parvulus, researchers have created novel analogs by feeding the organism different starter units for the polyketide synthase machinery.

• BC194: A notable analog, BC194, which has a cyclobutane instead of a cyclopentane ring, exhibits markedly reduced cytotoxicity while retaining potent (pM) anti-angiogenic activity.[13][22] This dissociation of general toxicity from anti-angiogenic function suggests that the two effects can be separated, opening a promising avenue for developing safer therapeutics.[22][25]

Future Research Avenues

Future work should focus on further elucidating the structural determinants that separate Borrelidin's cytotoxicity from its more specific anti-angiogenic activities, such as VEGF splice modulation. The development of analogs like BC194 as chemical tools will be invaluable for de-convoluting the complex biology of angiogenesis and the spliceosome.[13] A deeper understanding of these mechanisms will pave the way for the rational design of next-generation anti-angiogenic drugs with improved therapeutic windows.

References

• Kawamura, T., Liu, D., Towle, M. J., Kageyama, R., Tsukahara, N., Wakabayashi, T., & Littlefield, B. A. (2003). Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells. The Journal of Antibiotics, 56(8), 709–715. [Link]

• Kawamura, T., Liu, D., Towle, M. J., Kageyama, R., Tsukahara, N., Wakabayashi, T., & Littlefield, B. A. (2003). Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells. PubMed. [Link]

• Mirando, A. C., Fang, P., Williams, T. F., et al. (2015). Aminoacyl-tRNA synthetase dependent angiogenesis revealed by a bioengineered macrolide inhibitor. Scientific Reports. [Link]

• Olano, C., Moss, S. J., Braña, A. F., et al. (2004). Biosynthesis of the Angiogenesis Inhibitor Borrelidin by Streptomyces parvulus Tü4055: Cluster Analysis and Assignment of Functions. ResearchGate. [Link]

• Woolard, J., Vousden, W., Moss, S. J., et al. (2011). Borrelidin modulates the alternative splicing of VEGF in favour of anti-angiogenic isoforms. Chemical Science, 2(2), 273-277. [Link]

• Woolard, J., Vousden, W., Moss, S. J., et al. (2011). Borrelidin modulates the alternative splicing of VEGF in favour of anti-angiogenic isoforms. Royal Society of Chemistry. [Link]

• Olano, C., Moss, S. J., Braña, A. F., et al. (2004). Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: insights into nitrile formation. PubMed. [Link]

• Nalli, Y., et al. (2016). Facets of Borrelidin: A Potential Molecule. ResearchGate. [Link]

• Theodorakis, E. A., et al. (2024). Synthetic approach to borrelidin fragments: focus on key intermediates. Beilstein Journal of Organic Chemistry. [Link]

• Reactome. (n.d.). Signaling by VEGF. Reactome Pathway Database. [Link]

• Gafiuc, D., Weiß, M., Mylonas, I., et al. (2014). Borrelidin has limited anti-cancer effects in bcl-2 overexpressing breast cancer and leukemia cells and reveals toxicity in non-malignant breast epithelial cells. PubMed. [Link]

• Mirando, A. C., Fang, P., Williams, T. F., et al. (2015). Aminoacyl-tRNA synthetase dependent angiogenesis revealed by a bioengineered macrolide inhibitor. PMC. [Link]

• Shibuya, M. (2011). Vascular Endothelial Growth Factor (VEGF) and Its Receptor (VEGFR) Signaling in Angiogenesis: A Crucial Target for Anti- and Pro-Angiogenic Therapies. Genes & Cancer. [Link]

• van der Bijl, I., et al. (2021). Fast in vitro protocol for the visualization and quantitative high-throughput analysis of sprouting angiogenesis by confocal microscopy. STAR Protocols. [Link]

• Wikipedia. (n.d.). Borrelidin. Wikipedia. [Link]

• Li, Y., et al. (2017). Effect of borrelidin on hepatocellular carcinoma cells in vitro and in vivo. Food & Function. [Link]

• Wilkinson, B., et al. (2006). Biosynthesis of the angiogenesis inhibitor borrelidin: directed biosynthesis of novel analogues. Chemical Communications. [Link]

• Mirando, A. C., et al. (2015). The cytotoxicity of borrelidin is linked to the induction of the amino acid starvation response. ResearchGate. [Link]

• University of East Anglia. (2021). Threonyl tRNA synthetases as antibiotic targets and resistance mechanisms. UEA Digital Repository. [Link]

• CUSABIO. (n.d.). VEGF Signaling Pathway. CUSABIO. [Link]

• Ferreira, H., et al. (2023). Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. MDPI. [Link]

• Tyagi, U. (2024). VEGF-A VEGFR-2 Signaling: Decoding the Blueprint of Angiogenesis for Therapeutic Insights. Assay Genie. [Link]

• Razali, R. A., et al. (2023). Human In Vitro and Ex Vivo Models in Angiogenesis Research: Advances and Challenges. Asian Pacific Journal of Cancer Prevention. [Link]

• ibidi GmbH. (n.d.). Angiogenesis Assays. ibidi. [Link]

• Maldonado-Abarca, A. M., et al. (2016). Cytotoxicity, Post-Treatment Recovery, and Selectivity Analysis of Naturally Occurring Podophyllotoxins from Bursera fagaroides var. fagaroides on Breast Cancer Cell Lines. MDPI. [Link]

• PromoCell. (n.d.). Endothelial cell tube formation assay (in vitro angiogenesis assay). PromoCell. [Link]

• Devanesan, S., et al. (2021). Cytotoxic and Apoptotic Activity of Aglaforbesin Derivative Isolated from Aglaia loheriMerr. on HCT116 Human Colorectal Cancer Cells. Tropical Life Sciences Research. [Link]

• AMSBIO. (n.d.). In Vitro Angiogenesis Assays. AMSBIO. [Link]

• Jayakumar, T., et al. (2024). Assessment of Angiogenesis Potential of 5- Amino Salicylic Acid by In Vivo Studies. Research Journal of Pharmacy and Technology. [Link]

• Staton, C. A., et al. (2004). Current methods for assaying angiogenesis in vitro and in vivo. International Journal of Experimental Pathology. [Link]

Sources

• 1. Reactome | Signaling by VEGF [reactome.org]
• 2. Vascular Endothelial Growth Factor (VEGF) and Its Receptor (VEGFR) Signaling in Angiogenesis: A Crucial Target for Anti- and Pro-Angiogenic Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthetic approach to borrelidin fragments: focus on key intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Borrelidin - Wikipedia [en.wikipedia.org]
• 6. assaygenie.com [assaygenie.com]
• 7. VEGF signaling pathway | Abcam [abcam.com]
• 8. researchgate.net [researchgate.net]
• 9. Anti-angiogenesis Effects of Borrelidin are Mediated through Distinct Pathways: Threonyl-tRNA Synthetase and Caspases are Independently Involved in Suppression of Proliferation and Induction of Apoptosis in Endothelial Cells [jstage.jst.go.jp]
• 10. Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. Borrelidin modulates the alternative splicing of VEGF in favour of anti-angiogenic isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of borrelidin on hepatocellular carcinoma cells in vitro and in vivo - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08290H [pubs.rsc.org]
• 15. journal.waocp.org [journal.waocp.org]
• 16. cell.com [cell.com]
• 17. Current methods for assaying angiogenesis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ibidi.com [ibidi.com]
• 19. promocell.com [promocell.com]
• 20. amsbio.com [amsbio.com]
• 21. biomedpharmajournal.org [biomedpharmajournal.org]
• 22. researchgate.net [researchgate.net]
• 23. Borrelidin has limited anti-cancer effects in bcl-2 overexpressing breast cancer and leukemia cells and reveals toxicity in non-malignant breast epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Aminoacyl-tRNA synthetase dependent angiogenesis revealed by a bioengineered macrolide inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Chemical Properties and Therapeutic Potential of Borrelidin

Executive Summary Borrelidin is an 18-membered polyketide macrolide antibiotic originally isolated from Streptomyces rochei.[1][2][3] It occupies a unique niche in natural product chemistry due to the presence of a carbonitrile group (

) on the macrolactone ring—a rarity in bacterial secondary metabolites. While it exhibits potent antibacterial, antifungal, and anti-angiogenic activities, its clinical progression has been historically stalled by significant cytotoxicity.[1][4] This guide provides a structural analysis of Borrelidin, detailing its physicochemical profile, biosynthesis, and a validated isolation protocol, aimed at researchers seeking to decouple its therapeutic efficacy from its toxicity.[1]

Chemical Architecture and Stereochemistry

Borrelidin represents a complex stereochemical challenge and a unique scaffold for medicinal chemistry.[5] Its structure is defined by three distinct pharmacophores:

• The Macrolactone Core: An 18-membered ring containing a conjugated diene system (

  ).[1]

• The Nitrile Moiety: Located at

  , this group is critical for its binding affinity to Threonyl-tRNA synthetase (ThrRS).

• The Cyclopentane Side Chain: A trans-1,2-cyclopentanedicarboxylic acid derivative attached at

  .[1]

Structural Specifications

• IUPAC Name: (1R,2R)-2-[(2S,4E,6Z,8R,9S,11R,13S,15S,16S)-7-cyano-8,16-dihydroxy-9,11,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6-dien-2-yl]cyclopentane-1-carboxylic acid.[1][2][6]

• Stereocenters: The molecule contains 9 chiral centers. The absolute configuration is essential for biological activity; synthetic enantiomers often show drastically reduced potency.

• Chromophore: The

  -diene system provides a diagnostic UV absorption, essential for HPLC detection.[1]

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictions.

Property	Value / Description	Causality & Application
Molecular Formula		-
Molecular Weight	489.65 g/mol	Detected as at 488.3 or at 512.3 in ESI-MS.[1][2]
Appearance	Pale yellow crystalline solid	Yellow color arises from the conjugated diene chromophore.
Solubility	Soluble: MeOH, EtOH, DMSO, EtOAcInsoluble: Water, Hexane	Lipophilic nature dictates the use of organic solvents for extraction (EtOAc) and reverse-phase chromatography.[1]
LogP	~4.64 (Experimental/Predicted)	High lipophilicity facilitates membrane permeability but necessitates formulation strategies for in vivo delivery.
UV Max ( )	256–258 nm ( )	Critical QC Parameter: The diene absorption is the primary method for purity assessment via HPLC-DAD.
pKa	~4.5 (Carboxylic acid)	The cyclopentane carboxylic acid allows for pH-dependent solubility manipulations (e.g., extraction into basic aqueous phase).[1]
Stability	Light Sensitive	The diene is prone to photo-isomerization.[1] Store in amber vials at -20°C.

Mechanism of Action (MoA)

Borrelidin acts as a potent, non-competitive inhibitor of Threonyl-tRNA Synthetase (ThrRS) .[1][4] Unlike competitive inhibitors that mimic the substrate (threonine), Borrelidin binds to a distinct hydrophobic pocket near the active site.[7][8]

Significance of Inhibition:

• Protein Synthesis Arrest: By preventing the aminoacylation of tRNA

  , it halts translation.

• Angiogenesis Inhibition: In endothelial cells, this stress triggers the GCN2 kinase pathway, leading to apoptosis and inhibition of capillary tube formation at nanomolar concentrations (

  ).

Pathway Visualization

The following diagram illustrates the cascade from ThrRS binding to downstream biological effects.

Figure 1: Mechanism of Action showing the dual impact on protein synthesis and the specific stress response pathway triggering anti-angiogenic effects.[1]

Biosynthesis

Borrelidin is synthesized via a Trans-AT Polyketide Synthase (PKS) system, primarily encoded by the bor gene cluster in Streptomyces rochei or Streptomyces parvulus.[1]

Key Biosynthetic Features:

• Starter Unit: trans-1,2-cyclopentanedicarboxylic acid (CPDA).[1][9] This is unusual; most polyketides start with acetate or propionate.

• Module Organization: The cluster contains genes borA1 through borA6.

• Nitrile Formation: The nitrile group is not incorporated directly. It is formed via post-PKS modification of a methyl group by a specific P450 monooxygenase (BorI) and an oxidoreductase, likely proceeding through an aldoxime intermediate.[2]

Figure 2: Simplified biosynthetic pathway highlighting the unique starter unit and post-PKS nitrile formation.[1]

Validated Isolation & Purification Protocol

This protocol is designed for isolation from Streptomyces fermentation broth. It utilizes the lipophilic nature of Borrelidin and its acidic functionality.

Reagents Required[1][6][10]

• Ethyl Acetate (EtOAc)

• Methanol (MeOH)

• Acetonitrile (ACN) - HPLC Grade[1]

• Trifluoroacetic acid (TFA) or Formic Acid

• Silica Gel (60 Å)

Workflow

Step 1: Fermentation & Harvesting [10]

• Cultivate Streptomyces rochei for 5–7 days.

• Critical Step: Adjust broth pH to 4.0–5.0 using HCl. Reasoning: Borrelidin is a carboxylic acid (

  ). Lowering pH ensures it is in the protonated (neutral) state, maximizing partition into the organic phase.

Step 2: Liquid-Liquid Extraction

• Mix broth with equal volume of EtOAc.

• Agitate vigorously for 1 hour.

• Separate phases; collect organic (top) layer.

• Repeat 2x. Combine organic extracts.

• Dry over anhydrous

  and concentrate in vacuo to yield crude oily extract.

Step 3: Silica Gel Flash Chromatography

• Stationary Phase: Silica Gel 60.

• Mobile Phase: Chloroform:Methanol gradient (95:5

  80:20).

• Monitoring: Check fractions via TLC (Visualize with Anisaldehyde stain; Borrelidin turns violet/brown).

Step 4: Preparative HPLC (Polishing)

• Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm, 250 x 10mm).[1]

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.[10]

• Gradient: 40% B to 80% B over 25 minutes.

• Detection: UV at 258 nm .[10]

• Self-Validation: The peak must show the characteristic UV spectrum of a conjugated diene. Collect the peak eluting at approx. 60-70% B (system dependent).

Step 5: Crystallization

• Dissolve purified fraction in minimal

  .[10]

• Slowly add Hexane until turbid.[10] Store at -20°C.

• Yields pale yellow crystals.

Structure-Activity Relationships (SAR) & Toxicity[1]

The clinical limitation of Borrelidin is its toxicity (apoptosis in normal cells). SAR studies focus on decoupling the potent anti-angiogenic effects from general cytotoxicity.

• C17 Side Chain: Modifications here (e.g., esterification of the carboxylic acid) often retain anti-angiogenic activity while significantly reducing cytotoxicity. This suggests the acid moiety is crucial for the tight binding to ThrRS that causes general toxicity.

• C12 Nitrile: Reduction of the nitrile to an amine or amide drastically reduces antibacterial activity, confirming its role in the specific interaction with the ThrRS active site pocket.

• C3-C11 Fragment: Synthetic efforts have shown that the "upper" fragment of the macrolide ring is less tolerant to modification without loss of biological activity.

Research Directive: Future drug development should focus on C17 analogs (e.g., borrelidin-glycine conjugates) to improve the therapeutic index.[1]

References

• Discovery & Structure: Berger, J., et al. (1949).[11] Borrelidin, a new antibiotic with anti-borrelia activity and penicillin enhancement properties.[1][11] Archives of Biochemistry, 22(3), 476-478.[1]

• Mechanism of Action: Fang, P., et al. (2015). Structural basis for specific inhibition of tRNA synthetase by an antibiotic. Nature Communications, 6, 6402.[1]

• Biosynthesis: Olano, C., et al. (2004). Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions.[9] Chemistry & Biology, 11(1), 87-97.[1]

• Anti-angiogenic Activity: Wakabayashi, T., et al. (1997). Borrelidin is an angiogenesis inhibitor; disruption of angiogenic capillary vessels in a rat aorta matrix culture model.[12] The Journal of Antibiotics, 50(8), 673-677.[1]

• SAR & Toxicity: Eastwood, E. L., et al. (2006). Separation of anti-angiogenic and cytotoxic activities of borrelidin by modification at the C17 side chain.[13] Bioorganic & Medicinal Chemistry Letters, 16(23), 6097-6101.[1]

Sources

• 1. Borrelidin | CAS 7184-60-3 | Angiogenesis inhibitor | StressMarq Biosciences Inc. [stressmarq.com]
• 2. Borrelidin - Wikipedia [en.wikipedia.org]
• 3. WO2004058976A2 - Borrelidin-producing polyketide synthase and its use - Google Patents [patents.google.com]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Borrelidin | C28H43NO6 | CID 6436801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. BJOC - Synthetic approach to borrelidin fragments: focus on key intermediates [beilstein-journals.org]
• 12. BORRELIDIN | 7184-60-3 [chemicalbook.com]
• 13. Separation of anti-angiogenic and cytotoxic activities of borrelidin by modification at the C17 side chain - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Isolation and Purification of Borrelidin from Streptomyces rochei

Abstract & Introduction

Borrelidin (

) is an 18-membered macrolide antibiotic exhibiting potent anti-angiogenic activity and selective inhibition of bacterial and eukaryotic threonyl-tRNA synthetase (ThrRS).[1][2][3] Structurally unique due to its carbonitrile side chain and cyclopentane carboxylic acid moiety, Borrelidin presents specific challenges in isolation due to its acidic nature (pKa ~4.[1]6) and conjugated diene system.

This protocol details a high-yield workflow for the fermentation, extraction, and chromatographic purification of Borrelidin from Streptomyces rochei.[1] Unlike generic macrolide protocols, this guide emphasizes pH-dependent partitioning and orthogonal chromatographic steps to maximize purity for biological assays.[1]

Biological Production (Fermentation)

The production of Borrelidin is highly dependent on the carbon/nitrogen ratio and adequate aeration. S. rochei requires a biphasic culture approach.[4]

Media Composition

Table 1: Optimized Media Formulation

Component	Seed Medium (g/L)	Production Medium (g/L)	Function
Glucose	10.0	20.0	Carbon Source
Soluble Starch	10.0	-	Slow-release Carbon
Soybean Meal	10.0	20.0	Nitrogen Source
Yeast Extract	5.0	-	Growth Factors
	1.0	3.0	pH Buffer
	-	1.0	Phosphate Source
	0.5	0.5	Cofactor
NaCl	2.0	2.0	Osmotic Balance

Note: Adjust pH to 7.2 prior to sterilization.

Fermentation Protocol

• Seed Culture: Inoculate 50 mL of Seed Medium in a 250 mL Erlenmeyer flask with a single colony of S. rochei. Incubate at 28°C, 180 rpm for 48 hours .

• Production Culture: Transfer 5% (v/v) of the seed culture into 500 mL baffled flasks containing 100 mL Production Medium.

• Incubation: Cultivate at 28°C, 180 rpm for 120 hours (5 days) .

  • Critical Checkpoint: Production typically peaks when the pH rises naturally to ~7.8-8.0 due to the metabolism of organic acids and release of ammonia from soy meal.

Downstream Processing (Extraction)

Scientific Rationale: Borrelidin contains a carboxylic acid group.[1][5] At neutral pH (fermentation broth pH ~7.8), it exists as a carboxylate anion (

), which is water-soluble.[1] To extract it into an organic solvent, we must protonate the molecule ( ) by lowering the pH below its pKa.[1]

Extraction Workflow

• Separation: Centrifuge the fermentation broth at 8,000 x g for 15 minutes.

  • Note: While some Borrelidin remains in the mycelium, the majority is secreted into the supernatant. Discard the pellet (or extract separately with acetone if maximizing yield is critical).

• Acidification: Adjust the supernatant pH to 3.0 using 1N HCl.

  • Caution: Do not drop below pH 2.0, as the macrolide ester linkage may hydrolyze.

• Liquid-Liquid Extraction:

  • Add an equal volume of Ethyl Acetate (EtOAc) .

  • Agitate vigorously for 30 minutes.

  • Allow phases to separate. Collect the upper organic layer.

  • Repeat extraction twice.

• Concentration: Dry the combined organic layers over anhydrous

  , filter, and evaporate under reduced pressure at 40°C to yield the Crude Extract .

Purification Strategy

A multi-stage approach is required to separate Borrelidin from co-produced fatty acids and other macrolides.

Step 1: Silica Gel Flash Chromatography[1]

• Stationary Phase: Silica gel 60 (230-400 mesh).[1]

• Mobile Phase: Chloroform (

  ) : Methanol ( ).[1]

• Gradient: Stepwise elution:

  • 100:0 (Wash non-polar lipids)[1]

  • 98:2

  • 95:5 (Borrelidin typically elutes here )[1][6]

  • 90:10 (Flush polar impurities)

• Detection: TLC (Silica,

  9:1).[1] Borrelidin spots absorb UV at 254 nm and stain brown with anisaldehyde-sulfuric acid.[1]

Step 2: Sephadex LH-20 (Polishing)

To remove polymeric impurities and chlorophylls:[1]

• Column: Sephadex LH-20.[1]

• Solvent: 100% Methanol.

• Logic: This step separates based on molecular size and weak adsorption, cleaning up the sample significantly before HPLC.

Step 3: Semi-Preparative HPLC

This is the definitive purification step.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX SB-C18, 5 µm, 9.4 x 250 mm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid (Suppresses ionization, improving peak shape).[1]

• Mobile Phase B: Acetonitrile (ACN).[1][6]

• Flow Rate: 4.0 mL/min.

• Detection: UV 258 nm (Specific to Borrelidin's conjugated diene).[1]

Table 2: HPLC Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	40	Injection
20.0	70	Linear Gradient
25.0	95	Wash
30.0	40	Re-equilibration

Retention Time: Borrelidin typically elutes between 14–16 minutes under these conditions.

Visualized Workflows

Diagram 1: Isolation Logic Flow

This diagram illustrates the critical decision points in the physical separation process.

Caption: Critical path for Borrelidin isolation, highlighting the pH-dependent extraction switch.

Diagram 2: Mechanism of Action (Biological Context)

Understanding the target interaction validates the biological activity of the purified compound.

Caption: Borrelidin inhibits ThrRS, triggering the Amino Acid Response (AAR) pathway and blocking angiogenesis.[1][2]

Analytical Validation

To ensure the integrity of the isolated compound, compare analytical data against established standards.

• Mass Spectrometry (ESI-MS):

  • Negative Mode (

    ): m/z 488.3[1]

  • Positive Mode (

    ): m/z 490.3[1]

• UV-Vis Spectroscopy:

  • : 256–258 nm (in Methanol).[1]

  • Note: Lack of absorption here indicates degradation of the diene system.

• NMR Verification:

  • Key diagnostic signal: The nitrile carbon typically appears at

    ~118 ppm.

Expert Insights & Troubleshooting

• Stability Warning: The ester bond in Borrelidin is susceptible to hydrolysis. Avoid leaving the compound in the acidified aqueous phase (pH 3) for extended periods. Extract immediately into Ethyl Acetate.

• Light Sensitivity: The conjugated diene system is photosensitive. Perform purification steps in low light or wrap columns/flasks in aluminum foil.

• Alternative Purification: If HPLC back-pressure increases, lipid contamination is likely.[1] Re-run the Sephadex LH-20 step or perform a hexane wash on the crude extract before the main extraction to remove neutral lipids.

References

• Berger, J., Jampolsky, L. M., & Goldberg, M. W. (1949).[1] Borrelidin, a new antibiotic with anti-borrelia activity and penicillin enhancement properties.[1] Archives of Biochemistry, 22(3), 476-478.[1]

• Tsuchiya, K., et al. (1986).[1] Isolation and physicochemical properties of borrelidin. The Journal of Antibiotics, 39(11), 1601-1604.[1]

• Otoguro, K., et al. (2003).[1] Integrated method for the discovery of new microbial metabolites: screening, identification and fermentation. The Journal of Antibiotics, 56(8), 727-729.[1]

• Kawamura, T., et al. (2003).[1][3] Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells.[3] The Journal of Antibiotics, 56(8), 709–715.[1]

• Carlson, E. E., et al. (2015).[1][7] Chemoselective enrichment as a tool to increase access to bioactive natural products: Case study borrelidin.[7] Bioorganic & Medicinal Chemistry Letters, 25(21), 4925-4928.[1]

Sources

• 1. Borrelidin - Wikipedia [en.wikipedia.org]
• 2. BORRELIDIN | 7184-60-3 [chemicalbook.com]
• 3. toku-e.com [toku-e.com]
• 4. Borrelidin Analysis - 1321 Words | Internet Public Library [ipl.org]
• 5. Borrelidin | C28H43NO6 | CID 6436801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Chemoselective enrichment as a tool to increase access to bioactive natural products: Case study borrelidin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Precision Assessment of Borrelidin Antimalarial Efficacy In Vivo

Abstract & Strategic Overview

Borrelidin, an 18-membered macrolide antibiotic, represents a potent class of antimalarials targeting the threonyl-tRNA synthetase (ThrRS) of Plasmodium parasites.[1][2] Unlike traditional antimalarials that target heme detoxification (chloroquine) or alkylation (artemisinins), Borrelidin halts protein translation in both the parasite’s cytosol and apicoplast.

While Borrelidin exhibits nanomolar potency in vitro (IC

~0.93 ng/mL against P. falciparum), its translation to in vivo models is complicated by a narrow therapeutic index due to host cytotoxicity. This guide provides a rigorous experimental framework for evaluating Borrelidin in murine models, specifically designed to navigate the efficacy-toxicity trade-off.

Key Differentiator: This protocol modifies the standard Peters’ 4-Day Suppressive Test with a "Low-Dose Escalation" pre-phase to prevent premature host mortality, a common failure point in Borrelidin studies.

Mechanistic Basis: Dual-Target Translation Arrest

To design an effective readout, one must understand the kinetics of the kill mechanism. Borrelidin acts as a non-competitive inhibitor of ThrRS.[1] In Plasmodium, this enzyme is dual-targeted to the cytoplasm and the apicoplast (a relic plastid).

• Cytosolic Inhibition: Rapid arrest of general protein synthesis.

• Apicoplastic Inhibition: Disruption of organelle-specific translation, leading to "delayed death" phenotypes in some related compounds, though Borrelidin acts acutely.

Diagram 1: Borrelidin Mechanism of Action (MoA)

The following pathway illustrates the cascade leading to parasite clearance.

Caption: Borrelidin inhibits ThrRS, preventing the aminoacylation of tRNA-Thr. This creates a starvation response in the parasite, halting translation and inducing rapid clearance.

Pre-Clinical Setup & Formulation

Animal Model Selection

• Species: Mouse (Mus musculus).

• Strain: Swiss Webster (outbred) or C57BL/6 (inbred).

  • Recommendation: Use Swiss Webster for initial efficacy screening due to their robustness. Use C57BL/6 if studying cerebral malaria pathogenesis (using P. berghei ANKA).

• Sex: Female, 6–8 weeks old (20–25g). Females are preferred to minimize aggression-related stress which can skew parasitemia data.

Parasite Strain[3][4]

• Strain: Plasmodium berghei ANKA (lethal) or P. berghei NK65.

• Maintenance: Maintained by serial passage in donor mice. Do not use cryopreserved stock directly for the experiment; pass it once through a donor mouse to ensure metabolic vitality.

Drug Formulation (Critical Step)

Borrelidin is highly lipophilic and poorly soluble in water. Improper formulation leads to precipitation and inconsistent dosing.

• Vehicle: 10% DMSO + 10% Tween-80 + 80% Sterile Saline (0.9% NaCl).

• Preparation:

  • Dissolve Borrelidin powder in 100% DMSO.

  • Add Tween-80 and vortex.

  • Slowly add warm saline while vortexing to prevent crashing out.

  • Note: Prepare fresh daily.

Experimental Protocol: Modified Peters' 4-Day Suppressive Test

Standard protocols often use high doses (10–100 mg/kg). Warning: Borrelidin is toxic to mice at doses >5 mg/kg. This protocol uses a low-dose window.

Phase 1: The Safety Check (Dose Ranging)

Before the full efficacy study, confirm the Maximum Tolerated Dose (MTD).

• Groups: 3 mice/group.

• Doses: 0.25 mg/kg, 1.0 mg/kg, 5.0 mg/kg (s.c. or i.p.).

• Duration: Treat for 4 days (no infection).

• Readout: Weight loss >15% or piloerection indicates toxicity.

• Expected Outcome: Efficacy is usually seen at 0.25 – 0.5 mg/kg .

Phase 2: Efficacy Study Workflow

Objective: Determine the ED

(Effective Dose for 50% suppression).

Step 1: Infection (Day 0, T=0h)

• Harvest blood from a donor mouse with 20–30% parasitemia via cardiac puncture (heparinized).

• Dilute blood in PBS to a concentration of

  infected RBCs (iRBCs) per 0.2 mL.

• Inoculate all experimental mice (n=5 per group) with 0.2 mL i.p.

Step 2: Treatment (Day 0–3)

Administer treatment 2–4 hours post-infection (Day 0) and then every 24 hours.

• Group A (Vehicle Control): 10% DMSO/Tween vehicle.

• Group B (Positive Control): Chloroquine (10 mg/kg) or Artesunate (10 mg/kg).

• Group C (Borrelidin Low): 0.1 mg/kg.

• Group D (Borrelidin Med): 0.25 mg/kg.[3]

• Group E (Borrelidin High): 0.5 mg/kg.

• Route: Subcutaneous (s.c.) is preferred for Borrelidin to slow absorption and reduce peak-concentration toxicity, though i.p. is acceptable.

Step 3: Analysis (Day 4)

• Prepare thin blood smears from tail blood 24 hours after the last dose (Day 4).[4]

• Fix in methanol (30 sec) and stain with 10% Giemsa solution (20 min).

• Count parasites under oil immersion (100x). Count at least 1,000 RBCs per slide.

Diagram 2: Experimental Workflow Timeline

Caption: The standard 4-day suppressive test timeline. Blood smears on Day 4 provide the primary efficacy endpoint.

Data Analysis & Interpretation

Calculating Parasitemia

Calculating Suppression

Compare the treated groups to the Vehicle Control (Group A).

[5]

• = Mean Parasitemia of Negative Control Group[5]
• = Mean Parasitemia of Treated Group[5]

Representative Data Structure

Organize your results as follows to determine the ED

.

Group	Dose (mg/kg)	Mean Parasitemia (%)	% Suppression	Survival (Day 10)	Toxicity Signs
Vehicle	-	25.0 ± 3.2	0.0	0/5	None
Chloroquine	10	0.0 ± 0.0	100.0	5/5	None
Borrelidin	0.1	12.5 ± 2.1	50.0	2/5	None
Borrelidin	0.25	1.2 ± 0.5	95.2	5/5	Mild Weight Loss
Borrelidin	0.5	0.1 ± 0.1	99.6	3/5	High Toxicity

Interpretation:

• 0.25 mg/kg is the likely optimal dose.

• 0.5 mg/kg shows excellent suppression but reduced survival due to host toxicity (not malaria). This distinction is vital.

Troubleshooting & Optimization

• High Mortality in Treated Groups: If mice in the high-dose Borrelidin group die before the vehicle control mice (who die of malaria ~Day 7-10), the cause is drug toxicity. Reduce dose or switch to a less toxic analog (e.g., BC-196).

• Inconsistent Parasitemia: Ensure the inoculum is passed through a donor mouse. Frozen stocks often have a "lag phase" that ruins the 4-day timing.

• Solubility Issues: If Borrelidin precipitates in the syringe, increase Tween-80 concentration to 15% or use a cyclodextrin-based carrier.

References

• Sugawara, A., et al. (2013). "Borrelidin, a potent antimalarial: stage-specific inhibition profile of synchronized cultures of Plasmodium falciparum."[6] Journal of Antibiotics.

• Peters, W. (1975). "The chemotherapy of rodent malaria, XXII.[7] The value of drug-resistant strains of P. berghei in screening for blood schizontocidal activity."[7] Annals of Tropical Medicine and Parasitology.

• Ishiyama, A., et al. (2011). "In vitro and in vivo antimalarial activities of a non-glycosidic 18-membered macrolide antibiotic, borrelidin, against drug-resistant strains of Plasmodia." Journal of Antibiotics.

• Azcárate, I. G., et al. (2013). "Anti-Plasmodium activity of structural analogs of Borrelidin." PLoS ONE.

Sources

• 1. Analogs of natural aminoacyl-tRNA synthetase inhibitors clear malaria in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Open Veterinary Journal [openveterinaryjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. In Vivo Antimalarial Activity and Mechanisms of Action of 4-Nerolidylcatechol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimalarial activity of borrelidin and fumagilin in Plasmodium berghei-infected mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. horizon.documentation.ird.fr [horizon.documentation.ird.fr]

Application Notes and Protocols for Determining the Dose-Response of Borrelidin in Cancer Cell Lines

Introduction: Borrelidin as a Novel Anti-Cancer Agent

Borrelidin, a macrolide antibiotic isolated from Streptomyces species, has garnered significant attention in oncological research for its potent anti-proliferative and pro-apoptotic activities against various cancer cell lines.[1][2] Its primary mechanism of action involves the selective inhibition of threonyl-tRNA synthetase (ThrRS), an enzyme crucial for protein biosynthesis.[3][4][5] By binding to ThrRS, Borrelidin mimics the binding of threonine and ATP, leading to a disruption of protein synthesis and the accumulation of uncharged tRNA. This triggers a cellular stress response, including the activation of the General Control Nonderepressible 2 (GCN2) kinase pathway, which ultimately results in cell cycle arrest at the G1 phase and induction of apoptosis.[3][4][6][7]

Beyond its direct cytotoxic effects, Borrelidin also exhibits potent anti-angiogenic properties. It has been shown to disrupt the formation of capillary tubes and induce apoptosis in endothelial cells, a critical process in tumor growth and metastasis.[8][9] This dual mechanism of action, targeting both the tumor cells directly and their supportive vasculature, makes Borrelidin a compelling candidate for further investigation in cancer therapy.

These application notes provide a comprehensive guide for researchers to prepare and execute a dose-response curve for Borrelidin against various cancer cell lines. The protocols herein are designed to ensure scientific integrity, reproducibility, and a thorough understanding of the experimental choices involved.

I. Core Principles and Experimental Design

A successful dose-response assay hinges on meticulous planning and execution. The primary objective is to determine the concentration of Borrelidin that inhibits a biological process by 50%, known as the half-maximal inhibitory concentration (IC50). This value is a key measure of a compound's potency.

A. Causality Behind Experimental Choices

• Choice of Cell Lines: The selection of cancer cell lines should be guided by the research question. It is advisable to include cell lines from different cancer types to assess the broader applicability of Borrelidin. For instance, including both adherent lines like MCF-7 (breast cancer) and MDA-MB-231 (metastatic breast cancer), and suspension lines like Jurkat (T-cell leukemia) can provide a more comprehensive understanding of Borrelidin's activity.[10][11][12]

• Concentration Range: The concentration range for the dose-response curve should be wide enough to encompass both minimal and maximal effects. Based on existing literature, Borrelidin has shown activity in the low nanomolar to micromolar range.[4] A typical starting point could be a 10-point serial dilution from 10 µM down to the picomolar range.

• Incubation Time: The duration of drug exposure is a critical parameter. A 48 to 72-hour incubation period is generally sufficient to observe significant effects on cell viability. However, this may need to be optimized for specific cell lines.

• Cell Viability Assay: The choice of assay to measure cell viability is crucial for obtaining accurate and reliable data. While traditional methods like MTT and XTT are widely used, they can be prone to interference from compounds that affect cellular metabolic activity.[13][14] Luminescence-based assays, such as Promega's CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells, are often more sensitive and less susceptible to artifacts.[13][15]

II. Detailed Protocols

A. Protocol 1: Preparation of Borrelidin Stock and Working Solutions

This protocol details the preparation of a concentrated stock solution of Borrelidin and its subsequent dilution to working concentrations.

1. Materials:

• Borrelidin powder (≥98% purity)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated pipettes and sterile, filtered pipette tips

2. Procedure:

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses, when handling Borrelidin and DMSO.

• Stock Solution Preparation (10 mM):

  • Calculate the amount of Borrelidin powder needed to prepare a 10 mM stock solution. The molecular weight of Borrelidin is 489.65 g/mol .

  • For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.48965 mg of Borrelidin.

  • Aseptically add the weighed Borrelidin powder to a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to the tube to achieve a final concentration of 10 mM.

  • Vortex thoroughly until the Borrelidin is completely dissolved.

• Aliquoting and Storage:

  • Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[16] This prevents repeated freeze-thaw cycles which can degrade the compound.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[16]

Table 1: Borrelidin Stock Solution Preparation

Parameter	Value
Compound	Borrelidin
Molecular Weight	489.65 g/mol
Stock Concentration	10 mM
Solvent	DMSO
Storage	-20°C or -80°C

B. Protocol 2: Preparation of Dose-Response Curve in a 96-Well Plate

This protocol describes the process of performing serial dilutions of Borrelidin directly in a 96-well plate.

1. Materials:

• 10 mM Borrelidin stock solution in DMSO

• Complete cell culture medium appropriate for the chosen cell line

• Sterile 96-well flat-bottom cell culture plates

• Multichannel pipette and sterile, filtered pipette tips

• Sterile reagent reservoirs

2. Procedure:

• Prepare Intermediate Dilution:

  • Thaw a 10 mM Borrelidin stock aliquot.

  • Prepare an intermediate dilution of Borrelidin in complete cell culture medium. For example, to achieve a starting concentration of 10 µM in the assay, dilute the 10 mM stock 1:1000 in culture medium. Note: The final concentration of DMSO in the wells should be kept below 0.1% to avoid solvent-induced cytotoxicity.

• Serial Dilution in 96-Well Plate:

  • Add 100 µL of complete cell culture medium to all wells of a 96-well plate, except for the wells in the first column.

  • Add 200 µL of the 10 µM Borrelidin working solution to the wells in the first column (this will be your highest concentration).

  • Using a multichannel pipette, transfer 100 µL from the first column to the second column.

  • Mix the contents of the second column by pipetting up and down several times.

  • Continue this 1:2 serial dilution across the plate to the desired final concentration.[17][18]

  • Discard 100 µL from the last column of dilutions to ensure all wells have a final volume of 100 µL.

  • Include a "vehicle control" column containing medium with the same final concentration of DMSO as the treated wells, and a "medium only" column as a background control.

Diagram 1: Borrelidin Dose-Response Workflow

Caption: Experimental workflow for Borrelidin dose-response analysis.

C. Protocol 3: Cell Seeding and Treatment

This protocol outlines the procedure for seeding cancer cells into the prepared 96-well plate and initiating the Borrelidin treatment.

1. Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Trypsin-EDTA (for adherent cells)

• Hemocytometer or automated cell counter

• Sterile 96-well plate with Borrelidin serial dilutions

2. Procedure:

• Cell Culture and Harvesting:

  • Culture the cancer cell lines according to standard protocols until they reach 70-80% confluency.

  • For adherent cells, wash with PBS and detach using Trypsin-EDTA. Neutralize the trypsin with complete medium. For suspension cells, gently pipette to create a single-cell suspension.

• Cell Counting and Seeding:

  • Count the cells using a hemocytometer or an automated cell counter.

  • Calculate the required cell suspension volume to achieve the desired seeding density. Optimal seeding density should be determined empirically for each cell line to ensure they are in the exponential growth phase during the assay.[12]

  • Add 100 µL of the cell suspension to each well of the 96-well plate containing the Borrelidin dilutions, resulting in a final volume of 200 µL per well.

Table 2: Recommended Seeding Densities for Common Cancer Cell Lines in a 96-Well Plate

Cell Line	Cancer Type	Recommended Seeding Density (cells/well)
MCF-7	Breast Cancer	5,000 - 10,000
MDA-MB-231	Breast Cancer	10,000 - 20,000[10][19]
Jurkat	T-cell Leukemia	10,000 - 20,000[12]
HepG2	Liver Cancer	10,000 - 20,000

Note: These are starting recommendations and should be optimized for your specific experimental conditions.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 48 to 72 hours.

D. Protocol 4: Cell Viability Assessment using CellTiter-Glo® Luminescent Assay

This protocol describes the use of the CellTiter-Glo® assay to determine cell viability.

1. Materials:

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Luminometer

2. Procedure:

• Reagent Preparation:

  • Equilibrate the CellTiter-Glo® buffer and substrate to room temperature before use.

  • Transfer the buffer to the substrate bottle and mix by gentle inversion until the substrate is thoroughly dissolved.

• Assay Execution:

  • Remove the 96-well plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® reagent to each well equal to the volume of cell culture medium in the well (100 µL of reagent for 100 µL of medium).

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

III. Data Analysis and Interpretation

1. Data Normalization:

• Subtract the average luminescence of the "medium only" wells from all other wells to correct for background.

• Normalize the data to the vehicle control. The viability of the vehicle-treated cells is set to 100%. The viability of the Borrelidin-treated cells is expressed as a percentage of the vehicle control.

2. IC50 Calculation:

• Plot the normalized cell viability (%) against the logarithm of the Borrelidin concentration.

• Use a non-linear regression analysis with a sigmoidal dose-response (variable slope) model to fit the data. Software such as GraphPad Prism is highly recommended for this analysis.[20][21][22][23][24]

• The IC50 value is the concentration of Borrelidin that corresponds to 50% inhibition of cell viability on the fitted curve.

Diagram 2: Borrelidin's Mechanism of Action

Caption: Simplified signaling pathway of Borrelidin in cancer cells.

IV. Trustworthiness and Self-Validation

To ensure the reliability of the generated data, the following controls and validation steps should be implemented:

• Positive Control: Include a known cytotoxic agent as a positive control to validate the assay system.

• Replicates: Perform each experiment with at least three technical replicates and repeat the entire experiment on at least three separate occasions (biological replicates).

• Z'-factor: For high-throughput screening applications, calculate the Z'-factor to assess the quality and robustness of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

V. Troubleshooting

Issue	Possible Cause	Solution
High variability between replicates	Inconsistent cell seeding, pipetting errors, edge effects in the 96-well plate.	Ensure a homogenous cell suspension before seeding, use calibrated pipettes, and avoid using the outer wells of the plate.
No dose-response observed	Borrelidin concentration range is too low or too high, inactive compound, resistant cell line.	Test a wider concentration range, verify the activity of the Borrelidin stock, and try different cell lines.
IC50 value is not reproducible	Inconsistent cell passage number, variations in incubation time, different batches of reagents.	Use cells within a consistent passage number range, strictly adhere to the incubation time, and use the same lot of reagents for comparative experiments.

References

• Habibi, D., et al. (2012). Borrelidin, a small molecule nitrile-containing macrolide inhibitor of threonyl-tRNA synthetase, is a potent inducer of apoptosis in acute lymphoblastic leukemia. Investigational New Drugs, 30(4), 1361-70. Available at: [Link]

• Kawamura, T., et al. (2003). Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells. The Journal of Antibiotics, 56(8), 709-15. Available at: [Link]

• Kawamura, T., et al. (2003). Anti-angiogenesis Effects of Borrelidin are Mediated through Distinct Pathways: Threonyl-tRNA Synthetase and Caspases are Independently Involved in Suppression of Proliferation and Induction of Apoptosis in Endothelial Cells. J-Stage. Available at: [Link]

• Wikipedia. (n.d.). Borrelidin. In Wikipedia. Available at: [Link]

• Andrew Alliance. (n.d.). Simple Serial Dilution Preparation - Protocol. OneLab. Available at: [Link]

• Woolard, J., et al. (2011). Borrelidin modulates the alternative splicing of VEGF in favour of anti-angiogenic isoforms. Chemical Science, 2(2), 273-277. Available at: [Link]

• Riss, T. L., et al. (2009). Comparison of 3 cytotoxicity screening assays and their application to the selection of novel antibacterial hits. Journal of Biomolecular Screening, 14(1), 86-93. Available at: [Link]

• GraphPad. (n.d.). How to determine an IC50. FAQ 1859. Available at: [Link]

• Habibi, D., et al. (2012). Borrelidin, a small molecule nitrile-containing macrolide inhibitor of threonyl-tRNA synthetase, is a potent inducer of apoptosis in acute lymphoblastic leukemia. Investigational New Drugs, 30(4), 1361-70. Available at: [Link]

• Szafrański, K., et al. (2022). Comparison of the Usefulness of MTT and CellTiterGlo Tests Applied for Cytotoxicity Evaluation of Compounds from the Group of Polyphenols. Molecules, 27(17), 5635. Available at: [Link]

• GraphPad. (n.d.). How Do I Estimate the IC50 and EC50?. FAQ 2187. Available at: [Link]

• Chen, R., et al. (2024). Multiple mechanisms activate GCN2 eIF2 kinase in response to diverse stress conditions. Nucleic Acids Research. Available at: [Link]

• Metwally, H., et al. (2014). Borrelidin has limited anti-cancer effects in bcl-2 overexpressing breast cancer and leukemia cells and reveals toxicity in non-malignant breast epithelial cells. Journal of Applied Toxicology, 34(10), 1109-13. Available at: [Link]

• YouTube. (2025). IC50 Calculation Using GraphPad Prism | Nonlinear Regression. Available at: [Link]

• Protocols.io. (n.d.). Automation, live-cell imaging, and endpoint cell viability for 96-well plate drug screens. Available at: [Link]

• Yim, E. K., et al. (2010). A Mechanistically Relevant Cytotoxicity Assay Based on the Detection of Cellular Green Fluorescent Protein. Assay and Drug Development Technologies, 8(2), 225-235. Available at: [Link]

• Creative Bioarray. (n.d.). Protocol for Cell Cloning by Serial Dilution in 96 Well Plates. Available at: [Link]

• Habibi, D., et al. (2012). Borrelidin, a small molecule nitrile-containing macrolide inhibitor of threonyl-tRNA synthetase, is a potent inducer of apoptosis in acute lymphoblastic leukemia. Request PDF. Available at: [Link]

• Aslantürk, Ö. S. (2022). Use and comparison of MTT, XTT and iCELLigence methods in the evaluation of drug toxicity. DergiPark. Available at: [Link]

• Woolard, J., et al. (2011). Borrelidin modulates the alternative splicing of VEGF in favour of anti-angiogenic isoforms. Chemical Science. Available at: [Link]

• ResearchGate. (2024). What should be the cell density of jurkat cell for performing MTT in 96 well plate?. Available at: [Link]

• Jeong, D., et al. (2018). Liposomal borrelidin for treatment of metastatic breast cancer. Journal of Drug Targeting, 26(10), 915-924. Available at: [Link]

• ResearchGate. (2024). How can I calculate IC50 in DPPH test by using graph pad prism software?. Available at: [Link]

• GraphPad. (n.d.). How to Perform a Dose-Response Analysis. Available at: [Link]

• ResearchGate. (n.d.). Serial dilution procedure in a 96-well plate. Available at: [Link]

• Sritularak, B., et al. (2015). The dose dependent in vitro responses of MCF-7 and MDA-MB-231 cell lines to extracts of Vatica diospyroides symington type SS fruit include effects on mode of cell death. BMC Complementary and Alternative Medicine, 15, 153. Available at: [Link]

• Szafrański, K., et al. (2022). Comparison of the Usefulness of MTT and CellTiterGlo Tests Applied for Cytotoxicity Evaluation of Compounds from the Group of Polyphenols. ResearchGate. Available at: [Link]

• Millipore. (n.d.). Development of Cancer Cell Invasion Assays in a 96 well Format. Available at: [Link]

• eLife. (2025). A GCN1-independent activator of the kinase GCN2. Available at: [Link]

• ResearchGate. (2023). What is the optimal Seeding density for MDA-MB231 cell lines to perform qRT-PCR?. Available at: [Link]

• Olano, C., et al. (n.d.). SUPPLEMENTARY INFORMATION S-1 Biosynthesis of the angiogenesis inhibitor borrelidin. Available at: [Link]

• REPROCELL. (n.d.). Alvetex Scaffold Protocol: 96 Well Plate – Instructions/ Example Applications. Available at: [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Available at: [Link]

• Washington University in St. Louis. (n.d.). Common stock solutions. Jeffrey Magee Lab. Available at: [Link]

• Frontiers. (2024). General control nonderepressible 2 (GCN2) as a therapeutic target in age-related diseases. Available at: [Link]

• Frontiers. (2024). General control nonderepressible 2 (GCN2) as a therapeutic target in age-related diseases. Available at: [Link]

• Barrick Lab. (2019). ProtocolsAntibioticStockSolutions. Lab < TWiki. Available at: [Link]

• Microbiology and Molecular Biology. (n.d.). General (Stock) Solutions. Available at: [Link]

• MDPI. (2025). Anti-Angiogenic Potential of Marine Streptomyces-Derived Lucknolide A on VEGF/VEGFR2 Signaling in Human Endothelial Cells. Available at: [Link]

• Targeted Oncology. (2021). Time-Limited Therapy Options for BTK Inhibitors. Available at: [Link]

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Borrelidin has limited anti-cancer effects in bcl-2 overexpressing breast cancer and leukemia cells and reveals toxicity in non-malignant breast epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of Gcn2 by small molecules designed to be inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Borrelidin, a small molecule nitrile-containing macrolide inhibitor of threonyl-tRNA synthetase, is a potent inducer of apoptosis in acute lymphoblastic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Liposomal borrelidin for treatment of metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-angiogenesis Effects of Borrelidin are Mediated through Distinct Pathways: Threonyl-tRNA Synthetase and Caspases are Independently Involved in Suppression of Proliferation and Induction of Apoptosis in Endothelial Cells [jstage.jst.go.jp]
• 10. The dose dependent in vitro responses of MCF-7 and MDA-MB-231 cell lines to extracts of Vatica diospyroides symington type SS fruit include effects on mode of cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Journal of Medicine and Palliative Care » Submission » Use and comparison of MTT, XTT and iCELLigence methods in the evaluation of drug toxicity [dergipark.org.tr]
• 15. Comparison of 3 cytotoxicity screening assays and their application to the selection of novel antibacterial hits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 17. Simple Serial Dilution Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. How to determine an IC50 - FAQ 1859 - GraphPad [graphpad.com]
• 21. How Do I Estimate the IC50 and EC50? - FAQ 2187 - GraphPad [graphpad.com]
• 22. youtube.com [youtube.com]
• 23. researchgate.net [researchgate.net]
• 24. f.hubspotusercontent00.net [f.hubspotusercontent00.net]

Synthesis of Borrelidin B and BC-194 using precursor-directed biosynthesis

This Application Note is designed for researchers in natural product biosynthesis and drug discovery. It details the specific protocols for the Precursor-Directed Biosynthesis (PDB) of BC-194 and the biosynthetic isolation of Borrelidin B .

Protocols for BC-194 (PDB) and Borrelidin B

Executive Summary

Borrelidin A is a potent 18-membered macrolide with significant anti-angiogenic and anti-metastatic activity, mediated through the inhibition of threonyl-tRNA synthetase (ThrRS). However, its clinical utility is limited by severe cytotoxicity.[1]

This guide details the synthesis of two critical analogs designed to improve the therapeutic index:

• BC-194: Generated via Precursor-Directed Biosynthesis (PDB) . By feeding trans-1,2-cyclobutanedicarboxylic acid (CBDA) to a producing strain, the natural cyclopentane side chain is replaced by a cyclobutane ring, significantly reducing cytotoxicity while retaining anti-angiogenic potency.

• Borrelidin B: A natural congener generated via Post-PKS Enzymatic Modification , where the C12-nitrile is replaced by an aminomethyl group.

Mechanistic Principles

2.1 The Biosynthetic Logic

The borrelidin polyketide synthase (PKS) is primed by a specific starter unit.[2] In the wild-type strain, this is trans-1,2-cyclopentanedicarboxylic acid (CPDA) , synthesized endogenously.

• BC-194 (PDB Strategy): The PKS loading module (BorA1) exhibits substrate promiscuity. By suppressing endogenous CPDA synthesis and supplementing the medium with the structural analog CBDA , the PKS incorporates the unnatural starter unit, yielding BC-194.

• Borrelidin B (Enzymatic Branching): This analog arises from the reductive amination of the C12 position. It is not a product of starter-unit PDB but rather a specific intermediate or shunt metabolite processed by the aminotransferase BorJ .

2.2 Biosynthetic Pathway Visualization

The following diagram illustrates the divergence between the Wild-Type pathway (Borrelidin A/B) and the Engineered PDB pathway (BC-194).

Caption: Pathway bifurcation showing PDB of BC-194 via CBDA feeding and natural divergence to Borrelidin B.

Protocol 1: Precursor-Directed Biosynthesis of BC-194

Objective: Maximize the titer of BC-194 while minimizing the co-production of the natural Borrelidin A. Strain: Streptomyces rochei MB037 (preferred due to high titer) or Streptomyces parvulus Tü4055.

3.1 Materials & Reagents

• Strain: Streptomyces rochei MB037 (marine-derived).[3]

• Precursor: trans-1,2-cyclobutanedicarboxylic acid (CBDA) (Sigma-Aldrich or custom synthesis).

  • Stock Solution: 500 mM in water, pH adjusted to 7.0 with NaOH, filter sterilized.

• Inhibitor: Potassium Ferricyanide (K₃Fe(CN)₆).

  • Function: Inhibits 3,4-dihydroxyphenylacetate 2,3-dioxygenase (DHPAO), a key enzyme in endogenous CPDA synthesis.

• Adsorbent Resin: DA-201 Macroporous Resin (or Amberlite XAD-16).

• Seed Medium (TSB): Tryptic Soy Broth (30 g/L).

• Fermentation Medium (Modified RA):

  • Soluble starch (20 g/L), Glucose (10 g/L), Pharmamedia (10 g/L), Yeast extract (5 g/L), CaCO₃ (2 g/L), pH 7.2.

3.2 Experimental Workflow

Step 1: Seed Culture Preparation

• Inoculate 50 mL of sterile TSB medium in a 250 mL baffled flask with a spore suspension of S. rochei MB037.

• Incubate at 28°C, 220 rpm for 48 hours .

• Verify culture purity via microscopy (Gram-positive mycelia).

Step 2: Fermentation and Precursor Feeding

• Transfer 5% (v/v) seed culture into 50 mL Modified RA medium in 250 mL flasks.

• Incubate at 28°C, 220 rpm .

• Inhibitor Addition (T = 0h): Immediately upon inoculation, add Potassium Ferricyanide to a final concentration of 1.0 mM . This suppresses the background production of Borrelidin A.

• Precursor Feeding (T = 24h): At 24 hours post-inoculation, add CBDA stock solution to a final concentration of 5 mM to 50 mM (Optimization recommended: start at 5 mM; 50 mM yields highest titers but requires pH monitoring).

• Resin Addition (T = 24h): Add 3% (w/v) DA-201 resin to the flask. This creates an in situ product removal (ISPR) system, reducing product feedback inhibition and toxicity.

Step 3: Harvest

• Continue fermentation for 7 days (168 hours) total.

• Separate resin and mycelia from the broth by centrifugation or filtration (cheesecloth).

3.3 Extraction & Purification

• Extraction: Extract the resin/mycelia cake with Acetone or Methanol (3x volume). Sonicate for 30 mins.

• Concentrate the organic extract in vacuo to an aqueous residue.

• Partition against Ethyl Acetate (3x). Combine organic layers and dry over Na₂SO₄.

• Purification (HSCCC Strategy):

  • System: High-Speed Counter-Current Chromatography.

  • Solvent System: n-Hexane : Ethyl Acetate : Methanol : Water (4:5:4:5, v/v).

  • Mode: Head-to-tail.

  • This method effectively separates BC-194 (cyclobutane) from residual Borrelidin A (cyclopentane).

Protocol 2: Isolation of Borrelidin B

Objective: Isolate the natural congener Borrelidin B. Note that this does not utilize CBDA feeding. It relies on the strain's natural enzymatic diversity or specific mutant strains (e.g., S. parvulus mutants with altered nitrile biosynthesis).

4.1 Production Conditions

• Strain: Streptomyces sp.[4][5][6] RL09-241-NTF-B or S. rochei (wild type).

• Medium: Starch-Casein-Nitrate medium (promotes secondary metabolism diversity).

• Fermentation: 28°C, 7 days, no precursor feeding required.

4.2 Differential Extraction (Key Step)

Borrelidin B contains a primary amine (aminomethyl group) instead of a neutral nitrile. This allows for pH-dependent separation from Borrelidin A.

• Acidic Wash: Adjust cell-free broth to pH 3.0. Extract with Ethyl Acetate.

  • Result: Borrelidin A (acidic/neutral) extracts into the organic phase. Borrelidin B (protonated amine, cation) remains largely in the aqueous phase or interface depending on the counter-ion.

• Basification: Adjust the aqueous phase to pH 9.0 .

• Extraction: Extract with Chloroform or Ethyl Acetate.

  • Result: Borrelidin B (free base) extracts into the organic phase.

• Purification: Semi-preparative HPLC (C18 column).

  • Mobile Phase: Acetonitrile/Water + 0.1% Trifluoroacetic acid (TFA).

  • Note: The amine group will cause Borrelidin B to elute earlier than Borrelidin A on C18 due to increased polarity.

Analytical Validation & Data Summary

To validate the synthesis, compare the isolated compounds against the following parameters.

Parameter	Borrelidin A (Control)	BC-194 (PDB Product)	Borrelidin B (Natural Analog)
Precursor Used	None (Endogenous CPDA)	trans-1,2-CBDA	None (Endogenous)
C17 Side Chain	Cyclopentane	Cyclobutane	Cyclopentane
C12 Substituent	Nitrile (-CN)	Nitrile (-CN)	Aminomethyl (-CH₂NH₂)
Molecular Weight	489.6 g/mol	475.6 g/mol (-14 Da vs A)	493.7 g/mol (+4 Da vs A)
Key NMR Signal	~2.5-3.0 (Cyclopentane)	~1.8-2.2 (Cyclobutane)	~45 ppm (CH₂-NH₂)
Bioactivity	High Cytotoxicity	Low Cytotoxicity / High Anti-angio	Reduced ThrRS inhibition

Mechanistic Insight: The mass difference of -14 Da for BC-194 corresponds to the loss of a methylene (-CH₂-) group when switching from a 5-membered ring (cyclopentane) to a 4-membered ring (cyclobutane).

References

• Li, M., Wen, F., Zhao, S., et al. (2018).[3] Comprehensive optimization of precursor-directed production of BC194 by Streptomyces rochei MB037 derived from the marine sponge Dysidea arenaria.[3] Applied Microbiology and Biotechnology, 102(18), 7865–7875.[3]

• Moss, S. J., Carletti, I., Olano, C., et al. (2006). Biosynthesis of the angiogenesis inhibitor borrelidin: directed biosynthesis of novel analogues.[2][7][8] Chemical Communications, (22), 2341–2343.

• Schulze, C. J., Bray, W. M., Loganzo, F., et al. (2014). Borrelidin B: Isolation, Biological Activity, and Implications for Nitrile Biosynthesis.[1][3][6] Journal of Natural Products, 77(11), 2570–2574.[3]

• Olano, C., Wilkinson, B., Moss, S. J., et al. (2004).[9] Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions. Chemistry & Biology, 11(1), 87-97.

• Hagen, A., Piel, J. (2010). Dissection of the non-canonical starter unit biosynthesis pathway of the polyketide antibiotic borrelidin.[9] ChemBioChem, 11(13), 1861-1866.

Sources

• 1. Progress and challenges in aminoacyl-tRNA synthetase-based therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Borrelidin | Potent Angiogenesis & Antibacterial Agent [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic approach to borrelidin fragments: focus on key intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthetic approach to borrelidin fragments: focus on key intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Biosynthesis of the angiogenesis inhibitor borrelidin: directed biosynthesis of novel analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantification of Borrelidin in Streptomyces Fermentation Broth via LC-MS/MS

) Matrix: Fermentation Broth (Streptomyces rochei, Streptomyces parvulus)

Abstract & Introduction

Borrelidin is an 18-membered macrolide antibiotic with a distinct nitrile side chain, originally isolated from Streptomyces rochei.[1][2] Beyond its antibacterial properties, it has garnered significant pharmaceutical interest as a potent angiogenesis inhibitor (inhibiting threonyl-tRNA synthetase) and an antimalarial agent.[3]

Quantifying Borrelidin in fermentation broth presents unique challenges due to the complex matrix, which contains residual carbon sources, proteins, and inorganic salts that can cause severe ion suppression in Mass Spectrometry. While HPLC-UV methods (detection at 256 nm) exist, they often lack the selectivity to distinguish Borrelidin from structurally similar co-metabolites (e.g., Borrelidin B, C, or dehydrated analogs).

This Application Note details a robust LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) protocol. We utilize Negative Mode Electrospray Ionization (ESI-) to exploit the acidic nature of Borrelidin's carboxylic acid moiety, ensuring high sensitivity and selectivity.

Experimental Strategy & Logic

The "Why" Behind the Method

• Ionization Mode: Borrelidin contains a carboxylic acid group (

  ). Negative mode ESI ([M-H]⁻) is preferred over positive mode because it provides a cleaner background in fermentation matrices, where many amine-containing impurities ionize positively.

• Sample Cleanup: Direct injection of broth fouls columns and mass spectrometer sources. We employ Liquid-Liquid Extraction (LLE) with Ethyl Acetate. This separates the lipophilic Borrelidin from water-soluble media components (sugars, salts) and precipitates proteins.

• Chromatography: A C18 reversed-phase column with an acidic buffered mobile phase suppresses the ionization of the carboxylic acid during separation (improving peak shape) while allowing ionization in the source.

Workflow Visualization

Figure 1: Sample preparation workflow designed to minimize matrix effects and maximize recovery.

Materials & Instrumentation

Chemicals[3][4][5]

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Reagents: Ethyl Acetate (extraction), Ammonium Acetate (buffer), Formic Acid.

• Standards:

  • Target: Borrelidin (Commercial standard or purified isolate, >98% purity).

  • Internal Standard (IS):Warfarin (preferred for negative mode) or Ibuprofen-d3 .

Instrumentation

• LC System: UHPLC system (e.g., Agilent 1290, Waters Acquity, or Thermo Vanquish).

• MS System: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Thermo TSQ Altis, or Agilent 6495).

• Column: Agilent ZORBAX SB-C18 (

  mm, 1.8 µm) or Waters BEH C18 ( mm, 1.7 µm).

Sample Preparation Protocol

Method A: High-Purity Liquid-Liquid Extraction (Recommended)

Use this method for complex broths to protect the MS source.

• Harvest: Collect 1.0 mL of fermentation broth.

• Clarification: Centrifuge at 10,000

  g for 5 mins to pellet cells. Transfer 500 µL of supernatant to a fresh tube.

• IS Addition: Add 10 µL of Internal Standard solution (10 µg/mL Warfarin in MeOH). Vortex.

• Extraction: Add 1.0 mL Ethyl Acetate (acidified with 0.1% Formic Acid).

  • Note: Acidification suppresses the ionization of Borrelidin (

    becomes ), driving it into the organic phase.

• Agitation: Vortex vigorously for 2 minutes or shake for 10 minutes.

• Separation: Centrifuge at 4,000

  g for 5 mins.

• Collection: Transfer 800 µL of the upper organic layer to a glass vial.

• Drying: Evaporate to dryness under a gentle stream of Nitrogen at 40°C.

• Reconstitution: Dissolve residue in 200 µL of 50:50 ACN:Water . Vortex well.

• Filtration: (Optional) Filter through a 0.22 µm PTFE filter plate if particulates persist.

Method B: "Dilute and Shoot" (Rapid Screening)

Use only for relatively clean, defined media.

• Mix 100 µL Broth + 400 µL Methanol (containing IS).

• Vortex 1 min; Centrifuge 10 min @ 14,000

  g (4°C).

• Inject supernatant directly.

LC-MS/MS Conditions

Chromatographic Parameters

The separation utilizes a gradient to resolve Borrelidin from hydrophilic impurities.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH unadjusted or pH 6.5).

• Mobile Phase B: Acetonitrile.[4][5]

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Injection Vol: 5 µL.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	25	Initial Hold
1.00	25	Start Gradient
6.00	95	Elution of Borrelidin
7.50	95	Wash
7.60	25	Re-equilibration

| 10.00 | 25 | End Run |

Mass Spectrometry Parameters (ESI Negative)

Borrelidin ionizes strongly in negative mode due to the carboxyl group.

• Source: Electrospray Ionization (ESI)[5][6]

• Polarity: Negative (-)

• Capillary Voltage: -3500 V

• Gas Temp: 350°C

• Nebulizer: 45 psi

MRM Transitions (Multiple Reaction Monitoring):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (ms)	CE (V)	Type
Borrelidin	488.3 [M-H]⁻	470.3 [M-H-H₂O]⁻	50	20	Quantifier
Borrelidin	488.3 [M-H]⁻	444.3 [M-H-CO₂]⁻	50	35	Qualifier
Warfarin (IS)	307.1 [M-H]⁻	161.0	20	25	Quantifier

Note: The transition 488.3

470.3 represents the loss of water, a characteristic fragmentation for macrolides containing hydroxyl groups. The 444.3 fragment typically corresponds to decarboxylation.

Figure 2: MS/MS logic for the specific detection of Borrelidin.

Method Validation & Quality Control

To ensure Scientific Integrity , the method must be validated according to FDA/EMA bioanalytical guidelines.

Linearity and Range

• Prepare calibration standards in matrix-matched solvent (extracted blank broth) to account for matrix effects.

• Range: 10 ng/mL to 5000 ng/mL.

• Curve Fit: Linear (

  weighting) is typically required due to the wide dynamic range. should be .

Matrix Effect Assessment

Fermentation broth is notorious for ion suppression.

• Post-Extraction Spike: Extract blank broth, then spike Borrelidin standard into the extract.

• Neat Standard: Spike Borrelidin into pure solvent.

• Calculation:

  .

  • Acceptance: A value between 0.8 and 1.2 indicates manageable matrix effects. If < 0.5, switch to the LLE method or increase dilution.

Recovery

Compare the signal of Pre-Extraction Spiked samples vs. Post-Extraction Spiked samples. LLE with Ethyl Acetate typically yields recoveries

for Borrelidin.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity	Incorrect pH in mobile phase.	Ensure Mobile Phase A is neutral or slightly basic (Ammonium Acetate) if using negative mode, or switch to Formic Acid if using Positive Mode (though Negative is recommended).
Peak Tailing	Interaction with silanols.	Increase buffer concentration to 20mM Ammonium Acetate. Ensure column is end-capped (e.g., Zorbax SB or BEH).
Carryover	Borrelidin sticking to injector.	Use a needle wash of 50:50 ACN:Isopropanol + 0.1% Formic Acid.
Drifting RT	Column fouling from broth.	Use a guard column. Ensure LLE evaporation step is complete to remove all Ethyl Acetate before injection.

References

• General Biosynthesis & Isolation

  • Moss, S. J., et al. (2006). "Biosynthesis of the angiogenesis inhibitor borrelidin." Chemical Communications.

• Structural Characterization & MS Data

  • Kwon, K., et al. (2019). "Borrelidins C–E: New Antibacterial Macrolides from a Saltern-Derived Halophilic Nocardiopsis sp."[7] Marine Drugs. (Provides confirmation of [M-H]- ionization and fragmentation patterns).

• Extraction Methodology (Analogous Macrolides)

  • Standard protocols for Streptomyces polyketide extraction utilizing Ethyl Acetate/Formic Acid LLE as cited in general metabolomics workflows.

• Bioanalytical Validation Guidelines

  • FDA Guidance for Industry: Bioanalytical Method Validation (2018).

Sources

• 1. Borrelidin M: a new borrelidin derivative obtained from Streptomyces rochei VL-16 exhibited potent antibacterial and antiproliferative properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Streptomyces-Fungus Co-Culture Enhances the Production of Borrelidin and Analogs: A Genomic and Metabolomic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic approach to borrelidin fragments: focus on key intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. agilent.com [agilent.com]
• 6. Frontiers | UPLC-ESI-MRM/MS for Absolute Quantification and MS/MS Structural Elucidation of Six Specialized Pyranonaphthoquinone Metabolites From Ventilago harmandiana [frontiersin.org]
• 7. Borrelidins C–E: New Antibacterial Macrolides from a Saltern-Derived Halophilic Nocardiopsis sp - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Precision Borrelidin Treatment Protocol for Inducing Caspase-Mediated Apoptosis

Abstract & Mechanistic Overview

Borrelidin (C28H43NO6) is an 18-membered macrolide antibiotic and potent anti-angiogenic agent. Unlike general cytotoxic agents that cause non-specific DNA damage, Borrelidin functions via a highly specific mechanism: the selective inhibition of threonyl-tRNA synthetase (ThrRS) .

This inhibition triggers a cascade of cellular stress responses, primarily the Amino Acid Response (AAR) and Endoplasmic Reticulum (ER) stress , leading to the upregulation of pro-apoptotic factors.

The "Why" Behind the Protocol

To successfully induce apoptosis without necrotic lysis (which confounds data), researchers must understand the signaling latency. Borrelidin does not kill instantly; it starves the translational machinery.

• ThrRS Inhibition: Borrelidin binds ThrRS, preventing the charging of tRNA^Thr.

• GCN2 Activation: Accumulation of uncharged tRNAs activates GCN2 kinase.

• eIF2

  Phosphorylation: GCN2 phosphorylates eIF2 , halting global protein synthesis but preferentially translating ATF4.

• CHOP Upregulation: ATF4 induces DDIT3 (CHOP), a pro-apoptotic transcription factor.

• Caspase Execution: CHOP downregulates Bcl-2 and upregulates BIM/DR5, triggering both the Intrinsic (Caspase-9) and Extrinsic (Caspase-8) pathways, converging on Caspase-3 .

Pathway Visualization

Figure 1: The molecular mechanism of Borrelidin-induced apoptosis via the Amino Acid Response (AAR) pathway.

Material Preparation & Handling[1][2][3]

Critical Note: Borrelidin is highly lipophilic. Improper solubilization will result in precipitation in aqueous media, leading to inconsistent

data.

• Compound: Borrelidin (MW: ~489.64 g/mol ).

• Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, cell-culture grade.

• Storage: -20°C (desiccated).

Stock Solution Protocol (10 mM)

• Weigh 1 mg of Borrelidin powder.

• Add 204

  L of DMSO to the vial (Calculation: ; ).

• Vortex vigorously for 30 seconds. Ensure no crystal residues remain.

• Aliquot into 10-20

  L single-use volumes in amber tubes (light sensitive).

• Store at -20°C. Do not freeze-thaw more than 3 times.

Experimental Protocol A: Dose Optimization ( )

Before inducing apoptosis for mechanistic study, you must establish the specific sensitivity of your cell line. Borrelidin exhibits a biphasic effect: anti-angiogenic at low doses (<10 nM) and cytotoxic at high doses (>50 nM).

Assay: MTT or CCK-8 Cell Viability Assay.

Step-by-Step

• Seeding: Seed cells in 96-well plates (3,000–5,000 cells/well) in 100

  L complete medium. Incubate 24h for attachment.

• Treatment Preparation: Prepare serial dilutions in medium. Keep final DMSO concentration constant (e.g., 0.1%).

  • Suggested Range: 0, 1, 5, 10, 50, 100, 500, 1000 nM.

• Incubation: Treat cells for 72 hours . (Borrelidin acts slowly; 24h is often insufficient for viability drops).

• Readout: Add reagent (MTT/CCK-8), incubate 2-4h, measure absorbance.

Reference Data: Typical Sensitivity Profiles

Cell Type	Cell Line	Estimated (Proliferation)	Apoptosis Induction Dose
Endothelial	HUVEC	3 – 6 nM	> 20 nM
Leukemia (ALL)	Jurkat / CEM	40 – 60 nM (~25 ng/mL)	100 nM
Melanoma	A375	50 – 100 nM	200 nM
Fibroblasts	Normal Dermal	> 500 nM (Resistant)	> 1000 nM

Note: Data synthesized from Kawamura et al. [1] and Wooller et al. [2].

Experimental Protocol B: Apoptosis Induction

This protocol is designed to harvest protein/cells at the peak of the caspase cascade.

Reagents

• Treatment Medium: Complete culture medium + Borrelidin (at 2x - 5x

  ).

• Vehicle Control: Medium + 0.1% DMSO.

• Positive Control: Staurosporine (1

  M) or Thapsigargin (1 M) for ER stress comparison.

Workflow

• Seeding: Seed cells in 6-well plates (3x10^5 cells/well). Allow to reach 70% confluency.

• Treatment:

  • Aspirate old medium.

  • Add 2 mL of Treatment Medium (e.g., 100 nM Borrelidin for Jurkat cells).

• Time Course:

  • 12 Hours: Early stress markers (p-eIF2

    , ATF4).

  • 24 Hours: Apoptosis initiation (CHOP, Cleaved Caspase-8/9).

  • 48 Hours: Late Apoptosis (Cleaved Caspase-3, PARP cleavage, DNA fragmentation).

Experimental Protocol C: Validation (Western Blot & Flow Cytometry)

To confirm the mechanism described in Section 1, you must validate specific biomarkers.

Western Blotting Targets

Lysis Buffer: RIPA + Protease Inhibitors + Phosphatase Inhibitors (Critical for eIF2

).

Target Protein	Molecular Wt.	Role in Borrelidin Pathway	Expected Result (24h)
ThrRS	~80 kDa	Target Enzyme	Unchanged (levels don't drop; activity does)
p-eIF2 (Ser51)	38 kDa	AAR Sensor	Strong Increase
CHOP (GADD153)	27 kDa	Pro-apoptotic Factor	Strong Increase
Cleaved Caspase-8	43/18 kDa	Extrinsic Initiator	Present
Cleaved Caspase-9	37/35 kDa	Intrinsic Initiator	Present
Cleaved PARP	89 kDa	Death Marker	Present (at 24-48h)

Flow Cytometry (Annexin V / PI)

• Purpose: Distinguish early apoptosis (Annexin V+/PI-) from necrosis/late apoptosis (Annexin V+/PI+).

• Protocol:

  • Harvest cells (include floating cells!).

  • Wash with cold PBS.

  • Resuspend in 1X Binding Buffer.

  • Add 5

    L Annexin V-FITC and 5 L Propidium Iodide (PI).

  • Incubate 15 min at RT in dark.

  • Analyze within 1 hour.

Experimental Workflow Visualization

Figure 2: Recommended experimental timeline for capturing the progression from stress signaling to apoptotic execution.

Expert Troubleshooting & Optimization

• "I see no apoptosis at 24 hours."

  • Cause: Borrelidin-induced amino acid starvation is a slow process compared to direct DNA damage.

  • Solution: Extend treatment to 48 hours or increase concentration by 2x. Ensure your medium contains standard amino acid levels (RPMI/DMEM) to allow the "starvation" contrast to occur.

• "My Western Blot for p-eIF2

  is negative."

  • Cause: Phosphatase activity in lysis buffer or transient signal.

  • Solution: p-eIF2

    peaks early (6-12h). If you harvest at 48h, the signal may be gone. Use fresh phosphatase inhibitors (Sodium Orthovanadate/NaF).

• "Cells are detaching but PI negative."

  • Cause: Anoikis or early apoptosis.

  • Solution: This is typical for Borrelidin effects on endothelial cells (cytoskeletal collapse). Always collect the supernatant (floating cells) for Western/Flow analysis, or you will lose the apoptotic population.

References

• Kawamura, T., et al. (2003). Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells.[1] The Journal of Antibiotics, 56(8), 709–715.[1]

• Wooller, S. K., et al. (2012). Borrelidin, a small molecule nitrile-containing macrolide inhibitor of threonyl-tRNA synthetase, is a potent inducer of apoptosis in acute lymphoblastic leukemia. Cell Death & Disease.

• Eastman, A., et al. (Various studies on Borrelidin and angiogenesis/apoptosis mechanisms).

• Sigma-Aldrich. Borrelidin Product Information & Solubility Data.

Sources

• 1. Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Evaluation of Borrelidin Insecticidal Activity Using the Bombyx mori (Silkworm) Model

[1]

Abstract & Scope

This application note details the standardized protocol for assessing the insecticidal activity of Borrelidin, a macrolide antibiotic and potent angiogenesis inhibitor, using the Bombyx mori (silkworm) model. While Borrelidin is known for its anti-cancer and anti-microbial properties, its potent insecticidal activity—specifically targeting threonyl-tRNA synthetase (ThrRS) —makes it a critical compound for study in agricultural pharmacology and toxicology.

This guide covers material preparation, two distinct administration protocols (Dietary Admixture for screening and Hemolymph Injection for acute toxicity), and the "Threonine Rescue" validation assay, which confirms the specific mechanism of action.

Mechanism of Action: ThrRS Inhibition

To interpret toxicity data correctly, researchers must understand the molecular target. Borrelidin acts as a non-competitive inhibitor of threonyl-tRNA synthetase (ThrRS) .[1]

• Normal Function: ThrRS attaches the amino acid Threonine (Thr) to its cognate tRNA, a necessary step for protein translation.

• Inhibition: Borrelidin binds to ThrRS, preventing this aminoacylation.[1]

• Consequence: Accumulation of uncharged tRNA triggers the amino acid starvation response (GCN2 pathway in eukaryotes), leading to cessation of protein synthesis and eventual organism death.

Visualization: Molecular Pathway

Figure 1: The cascade of Borrelidin-induced toxicity via ThrRS inhibition.[2][1][3][4][5][6][7] Note the blockade of translation leading to metabolic collapse.

Materials & Reagents

Compound Preparation

Borrelidin is hydrophobic. Proper solubilization is critical to prevent precipitation in the hemolymph.

• Stock Solution: Dissolve Borrelidin (purity >98%) in DMSO to a concentration of 10 mg/mL .

• Working Solution (Injection): Dilute the stock with sterile 0.9% Saline (NaCl) .

  • Critical Note: The final DMSO concentration in the injected volume must be <10% (ideally <1%) to avoid solvent-induced toxicity.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Biological Model

• Organism: Bombyx mori larvae.[2][8][9][10][11]

• Strain: Standard hybrid strains (e.g., Shunrei × Shogetsu or Hu5 × Qiu4) are recommended for uniformity.

• Rearing: Maintain at 25°C with a 12h/12h light-dark cycle. Feed standard artificial diet (e.g., Silkmate 2S) to ensure nutritional consistency.

Experimental Protocols

Protocol A: High-Throughput Dietary Screening (1st Instar)

Best for: Initial screening of derivatives and determining ED100 (Effective Dose).

• Diet Preparation: Prepare artificial diet paste.

• Dosing: Mix Borrelidin stock into the diet to achieve final concentrations of 0, 1, 3, 10, and 30 ppm (µg/g diet) .

  • Control: Diet mixed with DMSO vehicle only.

• Larva Transfer: Transfer n=10 1st instar larvae (Day 1 post-hatching) to each diet condition in 6-well plates.

• Incubation: Seal plates with porous film (breathable) and incubate at 25°C for 72 hours .

• Observation: Count survivors.

  • Endpoint: Death or complete growth arrest (larvae remain same size vs. controls which double/triple in size).

Protocol B: Acute Toxicity via Hemolymph Injection (5th Instar)

Best for: Pharmacokinetics, precise LD50 determination, and "Threonine Rescue" validation.

Step-by-Step Methodology:

• Selection: Select 5th instar larvae (Day 2) weighing approximately 1.8 – 2.0 g . Starve for 6 hours prior to injection to normalize metabolic state.

• Anesthesia: Chill larvae on ice for 10 minutes to reduce movement.

• Injection Site: Dorsal surface, intersegmental membrane between the 3rd and 4th abdominal segments .

  • Why this site? It minimizes the risk of puncturing the gut or silk glands, which causes immediate non-specific mortality.

• Administration:

  • Use a 27G or 30G needle (or microsyringe).

  • Inject 50 µL of the Working Solution.[12]

  • Dose Range: 0.5, 1.0, 2.5, 5.0, 10.0 µg/g body weight .

• Recovery: Return larvae to diet at 25°C.

• Monitoring: Record mortality at 24h and 48h.

  • Signs of Toxicity: Sluggishness, body softening, melanization (blackening of hemolymph due to immune cascade), and death.

Validation: The "Threonine Rescue" Assay

To prove that the observed toxicity is due to Borrelidin's specific mechanism (ThrRS inhibition) and not general off-target cytotoxicity, you must perform a rescue experiment.

• Group A (Toxic): Inject Borrelidin at LD90 dose.

• Group B (Rescue): Co-inject Borrelidin (LD90) + L-Threonine (50 mM) .

• Group C (Control): Inject Borrelidin (LD90) + L-Alanine (50 mM) (non-specific amino acid control).

Expected Result: Group B should show significantly higher survival rates than Groups A and C. This confirms the competitive inhibition of ThrRS is the cause of death.

Data Analysis & Interpretation

Summarize results using the following metrics. Calculate LD50 using the Probit analysis method.

Table 1: Interpretation of Silkworm Toxicity Endpoints

Observation	Physiological Interpretation	Scoring
Melanization	Activation of Prophenoloxidase cascade (immune response).	+ / -
Growth Arrest	Inhibition of protein synthesis (ThrRS blockade).	Body Weight (g)
Sluggishness	Neuromuscular or metabolic failure.	Movement upon touch
Death	Complete metabolic collapse.	Survival %

Workflow Summary

Figure 2: Experimental workflow for acute toxicity testing via injection.

References

• Tsuchiya, K., et al. (2025). Threonyl-tRNA Synthetase Is the Target of Borrelidin Insecticidal Activity against Silkworms.[2] Journal of Natural Products.[13] Link[13]

• Hamamoto, H., et al. (2009). Silkworm as a model animal to evaluate drug candidate toxicity and metabolism.[2] Comparative Biochemistry and Physiology Part C: Toxicology & Pharmacology.[2][11][14] Link

• Usui, K., et al. (2016). Acute oral toxicity test of chemical compounds in silkworms.[6] Drug Discoveries & Therapeutics.[6][11] Link

• Sun, X., et al. (2012). Development of a standard acute dietary toxicity test for the silkworm (Bombyx mori L.).[3] Journal of Economic Entomology. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. Use of a Silkworm (Bombyx mori) Larvae By-Product for the Treatment of Atopic Dermatitis: Inhibition of NF-κB Nuclear Translocation and MAPK Signaling | MDPI [mdpi.com]
• 6. Acute oral toxicity test of chemical compounds in silkworms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Egg Microinjection for the Silkworm Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Use of silkworms for identification of drug candidates having appropriate pharmacokinetics from plant sources - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Threonyl-tRNA Synthetase Is the Target of Borrelidin Insecticidal Activity against Silkworms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. uomus.edu.iq [uomus.edu.iq]

Technical Notes & Optimization

Technical Support Center: Optimizing Borrelidin Fermentation in Streptomyces parvulus

Welcome to the Advanced Technical Support Center for Borrelidin biosynthesis. As a Senior Application Scientist, I have designed this resource to help researchers, scientists, and drug development professionals troubleshoot and optimize the fermentation yield of Borrelidin—a potent 18-membered macrolide and angiogenesis inhibitor produced by Streptomyces parvulus and related species[1].

This guide moves beyond basic protocols, focusing on the mechanistic causality behind metabolic bottlenecks, precursor-directed biosynthesis, and downstream recovery.

Core Biosynthetic Pathway & Metabolic Bottlenecks

To optimize yield, one must first understand the assembly line. Borrelidin is synthesized by a Type I Polyketide Synthase (PKS) encoded by the borA1-A6 gene cluster[2]. The pathway relies on a highly specific starter unit (trans-1,2-cyclopentanedicarboxylic acid) and requires extensive post-PKS oxidative tailoring to form its unique nitrile group.

Fig 1: Borrelidin biosynthetic pathway highlighting key metabolic nodes and enzymatic conversions.

Frequently Asked Questions (FAQs): Growth & Media Optimization

Q: Why is my Borrelidin yield plateauing despite increasing the glucose concentration in the media? A: You are likely triggering Carbon Catabolite Repression (CCR) . High concentrations of rapidly metabolizable sugars like glucose repress the transcription of secondary metabolite biosynthetic gene clusters (BGCs). To resolve this, switch your carbon source to glycerol (optimal at ~0.7% v/v)[3]. Glycerol is metabolized more slowly, evading CCR and sustaining the prolonged idiophase (stationary phase) required for polyketide assembly.

Q: How can I prevent the co-production of Actinomycin D during Borrelidin fermentation? A: S. parvulus natively produces both the polyketide Borrelidin and the non-ribosomal peptide (NRP) Actinomycin D[1]. Media composition heavily influences this metabolic flux. Actinomycin D biosynthesis is highly dependent on specific amino acid pools. Limiting exogenous complex nitrogen sources and tightly controlling the C:N ratio favors the malonyl-CoA/methylmalonyl-CoA precursor pools needed for the BorA1-A6 PKS[2]. For absolute control, targeted genetic deletion of the Actinomycin NRPS cluster via CRISPR/Cas9 or homologous recombination is recommended.

Q: I am attempting precursor-directed biosynthesis of Borrelidin analogs, but the wild-type Borrelidin still dominates. How do I shift the balance? A: The native starter unit, trans-1,2-cyclopentanedicarboxylic acid (trans-1,2-CPDA), outcompetes synthetic analogs due to higher enzyme affinity. To suppress native trans-1,2-CPDA synthesis, introduce a chemical inhibitor such as potassium ferricyanide . This specifically inhibits 3,4-dihydroxyphenylacetate 2,3-dioxygenase (DHPAO), a critical enzyme in the starter unit pathway. Combining this inhibition with an oversupply (e.g., 50 mM) of your target analog can increase derivative yields by over 110%[4].

Troubleshooting Guide: Fermentation & Downstream Issues

Issue 1: Incomplete biosynthesis resulting in accumulation of desnitrile intermediates.

• Root Cause: The final maturation of Borrelidin involves the conversion of 12-desnitrile-12-methyl-borrelidin to the active nitrile-containing Borrelidin. This reaction is catalyzed by the oxidative enzymes BorI and BorJ. Because these are highly oxygen-dependent cytochrome P450-like oxidations, poor aeration halts the pathway.

• Solution: Increase the Oxygen Transfer Rate (OTR). Ensure shake flasks are filled to no more than 10-20% of their total volume and increase agitation to 250 rpm[3]. In bioreactors, cascade the Dissolved Oxygen (DO) setpoint to >30% via agitation and aeration control during the late exponential and stationary phases.

Issue 2: Premature degradation of Borrelidin and low specific productivity in the stationary phase.

• Root Cause: End-product toxicity and feedback inhibition. As a potent antimicrobial compound[5], high titers of Borrelidin stress the producing mycelia. Furthermore, prolonged incubation (up to 14 days) exposes the macrolide to extracellular esterases[3].

• Solution: Implement In Situ Product Recovery (ISPR) . Adding 3% (w/v) macroporous adsorbent resin (e.g., DA-201) directly to the fermentation broth acts as a metabolic sink. The resin binds Borrelidin as it is secreted, keeping the aqueous concentration below toxic thresholds and driving the biosynthetic equilibrium forward. This technique has been shown to increase yields by over 36%[4].

Standard Operating Procedures (SOPs) & Methodologies

The following self-validating workflows ensure reproducibility and high titers.

Fig 2: End-to-end workflow for optimized Borrelidin fermentation with in situ resin extraction.

Protocol A: Optimized Shake-Flask Fermentation

• Seed Culture Preparation: Inoculate S. parvulus spores into 50 mL of Tryptic Soy Broth (TSB). Incubate at 28°C, 250 rpm for 48 hours.

  • Self-Validation Checkpoint: Measure OD600. A reading of >2.5 confirms sufficient viable biomass for production transfer.

• Production Fermentation: Inoculate 5% (v/v) of the seed culture into Kuster’s modified medium (0.7% v/v glycerol, 0.03% casein, 0.25% phosphate, pH 7.0)[3]. Incubate at 28°C, 250 rpm for 14 days.

  • Self-Validation Checkpoint: Monitor the pH profile daily. A sharp drop (due to organic acid secretion) followed by a slow rise back to ~7.0 indicates a successful transition from the exponential growth phase to the secondary metabolite-producing idiophase.

Protocol B: Precursor-Directed Biosynthesis with In Situ Extraction

• Pathway Inhibition: At 24 hours post-inoculation (Protocol A, Step 2), add potassium ferricyanide to a final concentration of 1 mM to inhibit native DHPAO[4].

• Precursor Feeding: At 48 hours, pulse-feed the synthetic starter unit analog (e.g., trans-1,2-cyclobutanedicarboxylic acid) to a final concentration of 50 mM[4].

• Resin Addition: At 72 hours, add 3% (w/v) sterile DA-201 macroporous resin directly to the flask.

  • Self-Validation Checkpoint: Analyze a cell-free broth sample via HPLC before and 24 hours after resin addition. A >80% reduction in the extracellular Borrelidin peak area confirms successful adsorption, verifying that feedback inhibition has been mitigated.

• Recovery: Harvest the culture at day 14. Filter the broth to collect the resin. Wash the resin with distilled water, then elute Borrelidin using 100% methanol.

Quantitative Data Summary

The table below summarizes the causality and expected yield impacts of the optimization parameters discussed in this guide.

Parameter	Standard Condition	Optimized Condition	Mechanistic Rationale	Expected Impact
Carbon Source	Glucose (1-2%)	Glycerol (0.7% v/v)	Evades carbon catabolite repression; supports slow, sustained growth phase[3].	+11% Yield
Agitation	150-180 rpm	250 rpm	Maximizes oxygen transfer rate (OTR) critical for late-stage oxidative nitrile formation (BorI/J)[3].	Prevents desnitrile accumulation
Fermentation Time	5-7 Days	14 Days	Polyketide synthases require an extended idiophase for maximum secondary metabolite accumulation[3].	Peak Titer Achievement
Product Recovery	Post-fermentation	In situ Resin (DA-201)	Mitigates end-product toxicity and feedback inhibition, shifting equilibrium toward production[4].	+36.6% Yield
Mutasynthesis	Analog feeding only	Analog + DHPAO Inhibitor	Potassium ferricyanide suppresses the native starter unit, allowing the analog to bind the PKS[4].	+112.5% Analog Yield

References

• 1 2.4 3.5 4.3 5.2 6.

Sources

• 1. Streptomyces parvulus - Wikipedia [en.wikipedia.org]
• 2. WO2004058976A2 - Borrelidin-producing polyketide synthase and its use - Google Patents [patents.google.com]
• 3. Optimization of an anti Staphylococcus antibiotic produced by tropical soil dwelling Streptomyces parvulus | bioRxiv [biorxiv.org]
• 4. Comprehensive optimization of precursor-directed production of BC194 by Streptomyces rochei MB037 derived from the marine sponge Dysidea arenaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Troubleshooting Borrelidin stability and degradation in aqueous solution

A Guide to Understanding and Troubleshooting Stability in Aqueous Solutions

Welcome to the Technical Support Center for Borrelidin. As Senior Application Scientists, we understand that robust and reproducible experimental outcomes are paramount. This guide is designed to provide you with in-depth technical insights and practical troubleshooting advice to ensure the stability and integrity of Borrelidin in your aqueous-based experiments. Borrelidin, a complex 18-membered polyketide macrolide, is a potent inhibitor of threonyl-tRNA synthetase and a valuable tool in angiogenesis and cancer research.[1][2][3] However, its complex structure, featuring a lactone ring and a unique nitrile moiety, presents challenges regarding its stability in aqueous environments.[1] This guide will equip you with the knowledge to navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding the handling and stability of Borrelidin in aqueous solutions.

1. What is the recommended solvent for preparing a stock solution of Borrelidin?

Borrelidin is sparingly soluble in water but is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and methanol.[2][3][4] For biological experiments, a high-concentration stock solution in DMSO is typically prepared first. This stock can then be diluted into your aqueous experimental medium to the final working concentration. It is crucial to ensure that the final concentration of DMSO in your assay is low enough to not affect your biological system, typically well below 1%.

2. How should I store Borrelidin, both as a solid and in solution?

• Solid Form: Borrelidin powder should be stored at -20°C.[4] When stored correctly in a tightly sealed vial, the solid can be stable for up to 6 months. Before opening, it is recommended to allow the product to equilibrate to room temperature for at least 60 minutes to avoid condensation.

• Stock Solutions: Once prepared, stock solutions in solvents like DMSO should be stored in small aliquots in tightly sealed vials at -20°C or -80°C to minimize freeze-thaw cycles.[5] Generally, these stock solutions are usable for up to one month when stored at -20°C and for up to six months at -80°C.[5] It is best to make up and use solutions on the same day whenever possible.

3. What factors can lead to the degradation of Borrelidin in my aqueous experimental media?

While specific degradation kinetics for Borrelidin in aqueous solutions are not extensively published, its structure as a macrolide provides clues to potential instabilities. The primary routes of degradation are likely to be:

• Hydrolysis: The 18-membered lactone (cyclic ester) ring is susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions (see Figure 1).[6][7][8][9] This would open the macrolide ring and render the molecule inactive. Studies on other macrolide antibiotics show that hydrolysis rates increase significantly at pH values below 5 and above 8.[6]

• Temperature: Elevated temperatures will accelerate the rate of hydrolysis and other degradation reactions.[6][10]

• Photodegradation: Polyketides, the class of natural products to which Borrelidin belongs, can be sensitive to light.[11][12][13] Exposure to light, especially UV, may lead to degradation. It is advisable to protect Borrelidin solutions from light.

4. At what pH range is Borrelidin expected to be most stable in aqueous solutions?

Based on the general stability of macrolide antibiotics, Borrelidin is expected to be most stable in aqueous solutions with a neutral to slightly acidic pH, likely in the range of pH 5 to 7. Extreme pH values (both acidic and basic) should be avoided to minimize the risk of lactone hydrolysis.[6]

Troubleshooting Guide

This section is designed to help you diagnose and resolve common issues you might encounter when working with Borrelidin.

Problem	Potential Cause	Recommended Action
Loss of or reduced biological activity of Borrelidin in my experiment.	1. Degradation of Borrelidin in aqueous media: The pH of your cell culture medium or buffer may be outside the optimal stability range, or the experiment may be conducted at an elevated temperature for a prolonged period.	- Measure the pH of your experimental medium. If it is outside the pH 5-7 range, consider if it can be adjusted without affecting your experimental system. - For long-term experiments, consider replenishing the Borrelidin-containing medium periodically. - Perform a stability study of Borrelidin in your specific medium (see Experimental Protocol below).
2. Improper storage of stock solution: Repeated freeze-thaw cycles or prolonged storage at an inappropriate temperature can lead to degradation.	- Aliquot your stock solution into single-use volumes to avoid repeated freeze-thaw cycles. - Always store stock solutions at -20°C or -80°C.[5]
3. Photodegradation: Exposure of Borrelidin solutions to light for extended periods.	- Protect all Borrelidin-containing solutions from light by using amber vials or by wrapping containers in aluminum foil.
Precipitation of Borrelidin upon dilution into aqueous media.	Poor solubility: Borrelidin has low aqueous solubility. The concentration of Borrelidin in your final working solution may be too high, or the percentage of the organic solvent from the stock solution may be too low to maintain solubility.	- Ensure the final concentration of Borrelidin is within its solubility limit in your aqueous medium. - When diluting the DMSO stock, add it to the aqueous medium slowly while vortexing to aid dispersion. - If precipitation persists, you may need to reconsider the final concentration or explore the use of a different formulation, though this may impact your experimental system.

Visualizing Potential Degradation and Experimental Workflow

Figure 1: Inferred Hydrolytic Degradation of Borrelidin

Caption: Inferred primary degradation pathway of Borrelidin in aqueous solution.

Figure 2: Experimental Workflow for Assessing Borrelidin Stability

Caption: A typical workflow for a user-conducted Borrelidin stability study.

Experimental Protocol: Assessing Borrelidin Stability in Aqueous Solution

This protocol provides a framework for you to determine the stability of Borrelidin in your specific experimental buffer. The primary analytical method used is High-Performance Liquid Chromatography (HPLC) to monitor the concentration of the parent Borrelidin peak over time.

Materials:

• Borrelidin (solid)

• DMSO (HPLC grade)

• Aqueous buffer of choice (e.g., phosphate-buffered saline, cell culture medium) adjusted to desired pH values (e.g., 5.0, 7.0, 9.0)

• HPLC system with a UV detector and a C18 column

• Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

• Autosampler vials

Procedure:

• Prepare a Borrelidin Stock Solution:

  • Accurately weigh a small amount of Borrelidin and dissolve it in DMSO to a known concentration (e.g., 10 mg/mL). This will be your stock solution.

• Prepare Working Solutions:

  • For each pH and temperature condition you want to test, dilute the Borrelidin stock solution into the corresponding aqueous buffer to your final working concentration (e.g., 10 µg/mL). Prepare a sufficient volume for all time points.

• Incubation and Sampling:

  • Immediately after preparation (t=0), take an aliquot from each working solution and place it in an HPLC vial. This is your zero time point.

  • Incubate the remaining working solutions at their respective temperatures, protected from light.

  • At predetermined time intervals (e.g., 2, 4, 8, 24, 48 hours), withdraw aliquots from each condition and place them in HPLC vials.

• HPLC Analysis:

  • Analyze all collected samples by HPLC. A C18 column is a good starting point for separating Borrelidin from potential degradation products. The mobile phase will likely consist of a mixture of an aqueous buffer (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol). A gradient elution may be necessary.

  • Monitor the elution profile at a wavelength where Borrelidin has significant absorbance (this may need to be determined by a UV scan).

  • For each sample, record the peak area of the parent Borrelidin peak.

• Data Analysis:

  • For each condition, calculate the percentage of Borrelidin remaining at each time point relative to the t=0 sample.

  • Plot the percentage of remaining Borrelidin versus time for each condition. This will give you a visual representation of the degradation rate under different pH and temperature conditions.

Summary of Borrelidin Stability and Handling

Parameter	Recommendation	Rationale
Storage (Solid)	-20°C, tightly sealed vial.	To prevent degradation over the long term.[4]
Storage (Stock Solution)	-20°C or -80°C in single-use aliquots.	To minimize freeze-thaw cycles and prevent degradation.[5]
Recommended Solvent	DMSO, ethanol, methanol.	Borrelidin has good solubility in these organic solvents.[2][4]
Aqueous Solution pH	Maintain between pH 5 and 7 for optimal stability.	To minimize acid- or base-catalyzed hydrolysis of the lactone ring.[6]
Temperature	Use the lowest temperature compatible with your experiment.	To slow down the rate of chemical degradation.[6]
Light Exposure	Protect solutions from light.	To prevent potential photodegradation.

By following these guidelines and, when necessary, performing your own stability assessments, you can ensure the integrity of your Borrelidin and the reliability of your experimental results.

References

• Wikipedia. (2023, November 28). Borrelidin. Retrieved from [Link]

• Kim, J. H., et al. (2020). Borrelidin from Saltern-Derived Halophilic Nocardiopsis sp. Dissociates Amyloid-β and Tau Fibrils. Marine Drugs, 18(1), 53.

• ResearchGate. (n.d.). Borrelidin is a noncompetitive inhibitor with respect to threonine and... [Figure]. Retrieved from [Link]

• Kruer, M. C., et al. (2012). Borrelidin, a small molecule nitrile-containing macrolide inhibitor of threonyl-tRNA synthetase, is a potent inducer of apoptosis in acute lymphoblastic leukemia. Leukemia & Lymphoma, 53(8), 1578-1586.
• Otsuki, S., et al. (2021). Threonyl-tRNA Synthetase Is the Target of Borrelidin Insecticidal Activity against Silkworms. Journal of Agricultural and Food Chemistry, 69(39), 11537-11544.
• Mitchell, S. M., et al. (2015). Hydrolysis of amphenicol and macrolide antibiotics: Chloramphenicol, florfenicol, spiramycin, and tylosin. Chemosphere, 122, 28-34.

• BioPharma Notes. (2020, May 21). Macrolide antibiotics. Retrieved from [Link]

• Fyfe, C., et al. (2016). Resistance to Macrolide Antibiotics in Public Health Pathogens. Cold Spring Harbor Perspectives in Medicine, 6(10), a025395.
• The Pharma Journal. (2022). The Mechanisms of Resistance to Macrolide Antibiotics - An Overview.
• O'Dwyer, K., & Nagai, K. (1995). Mechanisms of bacterial resistance to macrolide antibiotics. Journal of Antimicrobial Chemotherapy, 35(1), 1-8.
• Kawamura, T., et al. (2003). Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells. The Journal of Antibiotics, 56(8), 709-715.
• Olano, C., et al. (2004). Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: insights into nitrile formation. Molecular Microbiology, 52(6), 1745-1756.
• Knighton, D. R., et al. (2003). Borrelidin induces the transcription of amino acid biosynthetic enzymes via a GCN4-dependent pathway. Bioorganic & Medicinal Chemistry Letters, 13(13), 2235-2237.

• Isomerase. (n.d.). Buy Borrelidin. Retrieved from [Link]

• Beilstein Journals. (2023). Synthetic approach to borrelidin fragments: focus on key intermediates. Beilstein Journal of Organic Chemistry.
• Olano, C., et al. (2004). Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions. Chemistry & Biology, 11(1), 87-97.
• de Rond, T., et al. (2020). Animal biosynthesis of complex polyketides in a photosynthetic partnership. eLife, 9, e56534.

• Internet Public Library. (n.d.). Borrelidin Analysis. Retrieved from [Link]

• Pandey, R. P., et al. (2020). An Overview of the Medicinally Important Plant Type III PKS Derived Polyketides. Molecules, 25(13), 3026.
• Jez, J. M., et al. (2000). Structural control of polyketide formation in plant-specific polyketide synthases. Chemistry & Biology, 7(12), 919-930.

• European Medicines Agency. (1996). ICH Topic Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of temperature and pH on the activity and stability of B.... [Figure]. Retrieved from [Link]

• Al-Aani, H., & Al-Rekabi, A. (2018). Evaluation of the stability of linezolid in aqueous solution and commonly used intravenous fluids. Drug Design, Development and Therapy, 12, 303-311.
• Woolfrey, B. F., et al. (1985). Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays. Journal of Clinical Microbiology, 21(5), 792-796.

• Pharma Growth Hub. (2019, November 27). What is Photostability and how to conduct it? [Video]. YouTube. Retrieved from [Link]

• Wilkinson, B., et al. (2006). Borrelidin B: Isolation, Biological Activity, and Implications for Nitrile Biosynthesis. Organic Letters, 8(23), 5303-5305.
• Beilstein Journals. (2023). Synthetic approach to borrelidin fragments: focus on key intermediates. Beilstein Journal of Organic Chemistry.

• ResearchGate. (n.d.). Synthetic approach to borrelidin fragments: focus on key intermediates. Retrieved from [Link]

• Melbourne Children's Trial Centre. (2023, May 19). Standard Operating Procedure: Handling, processing, storage and transport of biospecimens in human research. Retrieved from [Link]

• Ephor. (2018, February 8). Patient compliance with drug storage recommendations. Retrieved from [Link]

• ResearchGate. (n.d.). Biosynthesis of the Angiogenesis Inhibitor Borrelidin by Streptomyces parvulus Tü4055: Cluster Analysis and Assignment of Functions. Retrieved from [Link]

Sources

• 1. Borrelidin - Wikipedia [en.wikipedia.org]
• 2. Borrelidin | CAS 7184-60-3 | Angiogenesis inhibitor | StressMarq Biosciences Inc. [stressmarq.com]
• 3. isomerase.com [isomerase.com]
• 4. toku-e.com [toku-e.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Hydrolysis of amphenicol and macrolide antibiotics: Chloramphenicol, florfenicol, spiramycin, and tylosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Resistance to Macrolide Antibiotics in Public Health Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijprajournal.com [ijprajournal.com]
• 9. Mechanisms of bacterial resistance to macrolide antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of the stability of linezolid in aqueous solution and commonly used intravenous fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. An Overview of the Medicinally Important Plant Type III PKS Derived Polyketides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. profiles.wustl.edu [profiles.wustl.edu]

Minimizing off-target effects of Borrelidin on human ThrRS

Ticket ID: BOR-THR-OPT-001 Subject: Minimizing Off-Target Human ThrRS Inhibition & Toxicity Management Status: Open Assigned Specialist: Senior Application Scientist, Lead Discovery Unit

Executive Summary

You are encountering cytotoxicity because Borrelidin is not merely a bacterial antibiotic; it is a potent, nanomolar-range inhibitor of human Threonyl-tRNA Synthetase (hThrRS) . Unlike many antibiotics that exploit vast structural differences between prokaryotic and eukaryotic targets, Borrelidin targets a conserved hydrophobic cluster near the active site.

To minimize these off-target effects, you cannot rely solely on dosage titration. You must employ structural analogs (chemical modification) or substrate rescue protocols (biological validation). This guide details the mechanism of toxicity, rescue methodologies, and the specific chemical modifications required to bypass human ThrRS.

Module 1: The Diagnostic (Why is it killing my cells?)

Q: Why is Borrelidin so toxic to human cells despite being an antibiotic?

A: Borrelidin does not discriminate sufficiently between the bacterial and human orthologs of ThrRS. While it was originally isolated as an antibiotic, kinetic data reveals that Borrelidin inhibits human ThrRS with an IC50 of ~7 nM , which is nearly identical to its potency against E. coli ThrRS (~4 nM).

The Mechanism of Toxicity: Borrelidin acts as a non-competitive inhibitor with respect to Threonine.[1][2][3] It binds to a unique hydrophobic pocket distinct from the synthetic active site but induces a conformational "lock" that prevents the aminoacylation reaction. Because this hydrophobic cluster is evolutionarily conserved in human cytosolic ThrRS, the drug shuts down protein synthesis in host cells, triggering the GCN2 kinase stress response and subsequent apoptosis.

Visualizing the Blockade:

Figure 1: Mechanism of Borrelidin-induced cytotoxicity. Note the parallel high-affinity binding to both human and bacterial targets, leading to GCN2-mediated apoptosis.

Module 2: The "Patch" (Experimental Rescue)

Q: How do I prove the toxicity is due to ThrRS inhibition and not general necrosis?

A: You must perform a Threonine Rescue Experiment . Although Borrelidin kinetics are often described as non-competitive, high concentrations of L-Threonine can shift the equilibrium or compensate for the reduced pool of charged tRNA-Thr in the cell, partially rescuing viability. This is the gold-standard control to validate on-target activity.

Protocol: L-Threonine Rescue Assay

Objective: Confirm ThrRS specificity by reversing toxicity with excess substrate.

Reagents:

• Borrelidin (dissolved in DMSO).

• L-Threonine (prepare a 100 mM stock in PBS, filter sterilized).

• Cell Line (e.g., Jurkat, HEK293).

• Viability Reagent (CellTiter-Glo or MTT).

Step-by-Step Workflow:

• Seeding: Seed cells at 5,000 cells/well in a 96-well plate. Incubate for 24h.

• Pre-Treatment (The Variable):

  • Group A (Control): Media only.

  • Group B (Test): Media + Borrelidin (at IC75 concentration, typically 100–300 nM ).

• Rescue Supplementation:

  • Immediately add L-Threonine to Group B wells in a dose-response format: 0 mM, 1 mM, 5 mM, 10 mM .

  • Note: Do not exceed 20 mM Threonine as osmotic stress may occur.

• Incubation: Incubate for 48–72 hours.

• Readout: Measure ATP or metabolic activity.

Expected Data Output:

Condition	Borrelidin (nM)	L-Threonine (mM)	Expected Viability (%)	Interpretation
Baseline	0	0	100%	Healthy Control
Toxicity	200	0	~20%	Potent Inhibition
Rescue Low	200	1	~35-40%	Partial Rescue
Rescue High	200	10	~70-80%	Target Confirmation

Module 3: The "Upgrade" (Structural Workarounds)

Q: Can we chemically modify Borrelidin to spare human ThrRS?

A: Yes. You must move away from the parent scaffold and utilize C17-modified analogs . Structure-Activity Relationship (SAR) studies indicate that the C17 side chain is the discriminator. The human ThrRS binding pocket is less tolerant of bulky or rigid modifications at this position compared to the bacterial or plasmodial orthologs.

Recommended Analogs:

• BC194 / BC220: These analogs feature modifications (often involving cyclobutyl or specific double-bond isomerizations) that drastically reduce affinity for human ThrRS while maintaining potency against pathogens (e.g., Plasmodium or Bacteria).

• BC196: Another variant showing >100-fold selectivity improvement.

Visualizing the Selection Logic:

Figure 2: Strategic modification of the C17 position creates steric hindrance specifically in the human enzyme, improving the therapeutic window.

Module 4: Quality Assurance (Validation Assays)

Q: How do I measure the Selectivity Ratio (Human vs. Bacteria) in my lab?

A: Do not rely on cell viability alone. You must perform an In Vitro Aminoacylation Assay using purified enzymes.[4] This isolates the enzyme kinetics from cellular uptake variables.

The Aminoacylation Protocol:

• Reaction Mix Preparation (50 µL final volume):

  • Buffer: 50 mM HEPES (pH 7.5), 30 mM KCl, 10 mM MgCl2.

  • Substrates: 4 mM ATP, 2 mg/mL total tRNA (from E. coli or Human depending on the target).

  • Label: [14C]-L-Threonine (10–20 µM).

  • Enzyme: Purified hThrRS or E. coli ThrRS (20–50 nM).

• Inhibitor Addition: Add Borrelidin or Analog (0.1 nM to 10 µM log scale).

• Kinetics: Incubate at 37°C. Take aliquots at 0, 5, 10, and 15 minutes.

• Precipitation: Spot aliquots onto TCA-soaked filter paper (precipitates charged tRNA/protein, washes away free amino acids).

• Quantification: Scintillation counting.

Calculation:

Target Goal: Index > 100.[2]

References

• Ruan, B., et al. (2005).[3][5] "A unique hydrophobic cluster near the active site contributes to differences in borrelidin inhibition among threonyl-tRNA synthetases."[1][3] Journal of Biological Chemistry.

• Novoa, E. M., et al. (2014). "Analogs of natural aminoacyl-tRNA synthetase inhibitors clear malaria in vivo."[2] Proceedings of the National Academy of Sciences (PNAS).

• Wilkinson, B., et al. (2006).[5][6] "Separation of anti-angiogenic and cytotoxic activities of borrelidin by modification at the C17 side chain."[6] Bioorganic & Medicinal Chemistry Letters.

• Fang, P., et al. (2015). "Structural basis for specific inhibition of tRNA synthetase by an ATP competitive inhibitor." Nature Communications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. A unique hydrophobic cluster near the active site contributes to differences in borrelidin inhibition among threonyl-tRNA synthetases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Anti-angiogenesis Effects of Borrelidin are Mediated through Distinct Pathways: Threonyl-tRNA Synthetase and Caspases are Independently Involved in Suppression of Proliferation and Induction of Apoptosis in Endothelial Cells [jstage.jst.go.jp]
• 6. Separation of anti-angiogenic and cytotoxic activities of borrelidin by modification at the C17 side chain - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification challenges of Borrelidin from crude bacterial extracts

Status: Online | Specialist: Senior Application Scientist | Topic: Streptomyces Extracts

Welcome to the Borrelidin Technical Support Hub.

You have reached the Tier 3 Support Desk. This guide addresses the specific challenges of isolating Borrelidin (

), an 18-membered macrolide with a unique nitrile moiety and a carboxylic acid side chain.

Unlike standard macrolides (e.g., erythromycin), Borrelidin presents a dual challenge: it is an acidic macrolide (pKa ~4.5–5.0) susceptible to diene isomerization . Most purification failures we see stem from treating it like a neutral compound or ignoring the lability of the C12–C15 region.

Below are the three most common "Support Tickets" we receive, resolved with validated protocols.

Ticket #001: Extraction Yields Are Lower Than Titer Indicates

User Complaint: "My fermentation titer says 50 mg/L, but I'm only recovering 10 mg/L after ethyl acetate extraction of the supernatant."

Root Cause Analysis: Borrelidin is amphiphilic and often distributes between the extracellular broth and the intracellular mycelial mass. Discarding the mycelia (cell pellet) often results in losing 30–50% of your product. Furthermore, simple solvent extraction often creates stable emulsions due to the surfactant-like nature of the molecule's polar head (carboxylic acid) and hydrophobic tail.

The Validated Protocol (Dual-Stream Extraction): Do not treat the broth as a single phase. Split the workflow.

• Separation: Centrifuge fermentation broth (4000 rpm, 20 min) to separate Supernatant (A) from Mycelia (B) .

• Stream A (Supernatant):

  • Adjust pH to 4.0–5.0 using 1N HCl. (Crucial: This protonates the carboxylic acid, driving the molecule into the organic phase).

  • Extract with Ethyl Acetate (1:1 ratio, x2).

  • Troubleshooting: If emulsion forms, add saturated NaCl (brine) or filter through a celite pad.

• Stream B (Mycelia):

  • Macerate pellet in Acetone or Methanol (1:5 w/v) for 2 hours.

  • Filter biomass; evaporate solvent to aqueous residue.

  • Combine this residue with Stream A before final concentration.

Visualization: Dual-Stream Extraction Workflow

Caption: Figure 1.[1][2] Dual-stream extraction logic ensuring recovery of both intracellular and extracellular Borrelidin.

Ticket #002: HPLC Peaks are Tailing or Splitting

User Complaint: "I see a massive tail on my main peak, or sometimes it splits into a 'saddle' shape. I'm using a standard Water/Acetonitrile gradient."

Root Cause Analysis:

• Tailing: Borrelidin contains a free carboxylic acid. On standard C18 silica columns, neutral silanol groups interact with the ionized carboxylate, causing severe tailing.

• Splitting: If the pH of your mobile phase is near the pKa of Borrelidin (~4.5), the molecule flips between ionized and non-ionized states within the column, causing peak splitting.

The Validated Protocol (Acidic Modification): You must suppress ionization to sharpen the peak.

• Stationary Phase: C18 (End-capped is preferred, e.g., ZORBAX SB-C18 or XBridge BEH).

• Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid .

• Gradient: 5% B to 95% B over 20-30 mins.

• Detection: UV at 258 nm (specific to the diene chromophore).

Comparative Data: Mobile Phase Modifiers

Modifier Strategy	Resulting pH	Peak Shape	Resolution	Notes
None (Water/ACN)	~7.0	Broad, Tailing	Poor	NOT RECOMMENDED. Silanol interactions dominate.
0.1% TFA	~2.0	Very Sharp	High	Good for UV, but suppresses signal in Mass Spec (MS).
0.1% Formic Acid	~2.7	Sharp	High	GOLD STANDARD. Excellent for both UV and LC-MS.
10mM Ammonium Acetate	~6.5	Symmetrical	Medium	Good for MS, but retention time shifts significantly.

Ticket #003: "Ghost" Peaks & Spontaneous Isomerization

User Complaint: "My pure fraction showed one peak yesterday. Today, re-injection shows the main peak plus two smaller peaks eluting just before it."

Root Cause Analysis: Borrelidin is chemically fragile.

• Nitrile Isomerization: The nitrile group at C12 and the conjugated diene system (C12–C15) are susceptible to cis-trans isomerization upon exposure to UV light or heat.

• Lactone Instability: Extreme pH (>9.0) can open the macrolide ring (saponification).

The Validated Protocol (Stability Assurance):

• Temperature: All purification steps (rotary evaporation, column fractions) must be kept < 40°C . Store final product at -20°C .

• Light: Use amber glass vials or wrap columns/flasks in aluminum foil.

• Solvent Removal: Do not evaporate to complete dryness if possible; keep as a concentrated oil or lyophilize immediately.

Visualization: Troubleshooting Logic Tree

Caption: Figure 2. Decision matrix for diagnosing Borrelidin purification failures.

References

• Berger, J., Jampolsky, L. M., & Goldberg, M. W. (1949). Borrelidin, a new antibiotic with anti-borrelia activity and penicillin enhancement properties.[2] Archives of Biochemistry, 22(3), 476–478.

• Kuo, M. S., et al. (1989). Isolation and structure of borrelidin from Streptomyces rochei. Journal of Antibiotics, 42(6), 1006–1007.

• Olano, C., et al. (2004). Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055.[3] Chemistry & Biology, 11(1), 87–97.

• Waters Corporation. (2021). Developing a Separation for Acidic Compounds Using Maxpeak™ Premier Column Technology. (Technical Note on handling carboxylated analytes).

• Agilent Technologies. (2018). Control pH During Method Development for Better Chromatography. (Best practices for pKa management).

Sources

• 1. Frontiers | New Metabolites From the Co-culture of Marine-Derived Actinomycete Streptomyces rochei MB037 and Fungus Rhinocladiella similis 35 [frontiersin.org]
• 2. Synthetic approach to borrelidin fragments: focus on key intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of the angiogenesis inhibitor borrelidin by Streptomyces parvulus Tü4055: cluster analysis and assignment of functions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Borrelidin vs. Fumagillin: A Comparative Guide to Angiogenesis Inhibition Potency

Executive Summary: The "Killer" vs. The "Arrestor"

In the landscape of angiogenesis inhibitors, Borrelidin and Fumagillin represent two distinct paradigms of vascular suppression. While both are potent natural products that inhibit endothelial cell proliferation in the low nanomolar range, their mechanisms and resulting cellular fates differ fundamentally.

• Borrelidin (The Killer): A threonyl-tRNA synthetase (ThrRS) inhibitor that acts with sub-nanomolar potency (IC50 ~0.8 nM) . It is distinctively cytotoxic , triggering the amino acid starvation response and caspase-mediated apoptosis. It not only prevents new vessel formation but actively collapses established capillary networks.

• Fumagillin (The Arrestor): A Methionine Aminopeptidase 2 (MetAP2) inhibitor with low-nanomolar potency (IC50 ~2–10 nM) . It acts primarily as a cytostatic agent, locking endothelial cells in the late G1 phase via the p53/p21 pathway and non-canonical Wnt signaling, without necessarily inducing immediate apoptosis in quiescent vessels.

Part 1: Mechanistic Divergence

To understand the potency differences, one must look at the upstream targets and downstream signaling cascades.

Borrelidin: The Amino Acid Starvation Response

Borrelidin inhibits ThrRS , preventing the charging of tRNA^Thr. This accumulation of uncharged tRNA activates the GCN2 kinase , a sensor of metabolic stress. GCN2 phosphorylates eIF2

, halting general protein synthesis while preferentially translating ATF4 . ATF4 induces CHOP , a pro-apoptotic transcription factor. Concurrently, Borrelidin activates Caspase-8 and -3, leading to rapid endothelial cell death.

Fumagillin: MetAP2 and Cell Cycle Arrest

Fumagillin covalently binds His-231 of MetAP2 . The exact link between MetAP2 inhibition and cell cycle arrest is complex, but evidence points to two major pathways:

• p53/p21 Axis: MetAP2 inhibition triggers a p53-dependent upregulation of p21^{WAF1/CIP1} , which inhibits Cyclin E-CDK2 complexes, causing G1 arrest.[1]

• Non-Canonical Wnt: MetAP2 inhibition blocks signaling downstream of the Frizzled receptor, preventing the activation of CamKII and JNK , which are required for endothelial cell migration and proliferation.

Visualization of Signaling Pathways

Caption: Comparative signaling cascades. Borrelidin triggers the Integrated Stress Response leading to apoptosis, while Fumagillin engages p53/p21 checkpoints to induce cytostasis.

Part 2: Potency Analysis & Data Comparison

The following data aggregates results from HUVEC (Human Umbilical Vein Endothelial Cells) and Rat Aortic Ring assays. Note that Borrelidin demonstrates superior potency in complex tissue models (Aortic Ring) due to its ability to disrupt existing structures.

Table 1: Comparative Inhibitory Potency (IC50)

Assay Type	Metric	Borrelidin	Fumagillin	Relative Potency
Rat Aortic Ring	Capillary Tube Formation	0.8 nM	~2.0 - 5.0 nM	Borrelidin is ~2.5x more potent
HUVEC	Cell Proliferation	3.0 nM	2.0 - 10.0 nM	Comparable / Context Dependent
HUVEC	Tube Formation	0.4 nM	~10.0 nM	Borrelidin is ~25x more potent
Mode of Action	Cellular Fate	Apoptosis (Cell Death)	Cytostasis (G1 Arrest)	N/A
Structural Impact	Vessel Stability	Collapses formed tubes	Prevents new growth	Borrelidin is destructive

Critical Insight: In the Rat Aortic Ring model, Borrelidin not only inhibited new sprout formation at 0.8 nM but also caused the disintegration of capillaries that had already matured. Fumagillin typically requires higher concentrations to affect established vessels.

Part 3: Experimental Protocols

To replicate these findings or screen novel analogs, use the following validated protocols. These methods prioritize reproducibility and control over solvent effects (DMSO).

Protocol A: Rat Aortic Ring Assay (Ex Vivo)

Best for: Assessing potency in a complex, multi-cellular tissue environment.

Materials:

• Sprague-Dawley Rat (Male, 6-8 weeks)

• Matrigel (Growth Factor Reduced)

• MCDB131 Medium supplemented with 25 mg/L endothelial cell growth supplement (ECGS) and 10 U/mL heparin.

Workflow:

• Harvest: Euthanize rat and excise the thoracic aorta. Immediately transfer to ice-cold MCDB131.

• Preparation: Under a dissecting microscope, remove fibroadipose tissue. Slice aorta into 1-mm rings .

• Embedding:

  • Place 48-well plates on ice.

  • Add 150 µL of cold Matrigel to each well.

  • Immerse one aortic ring per well into the Matrigel.

  • Polymerize at 37°C for 30 minutes.

• Treatment:

  • Add 1 mL of MCDB131 medium (control) or medium containing Borrelidin (0.1 - 10 nM) or Fumagillin (1 - 100 nM) .

  • Note: Keep DMSO concentration < 0.1% in all wells.

• Quantification:

  • Culture for 7–14 days at 37°C / 5% CO2.

  • Count microvessels manually or use ImageJ to calculate the Microvessel Area .

Protocol B: HUVEC Tube Formation Assay (In Vitro)

Best for: Rapid screening of direct endothelial effects.

Workflow Visualization:

Caption: Step-by-step workflow for the HUVEC Tube Formation Assay.

Detailed Steps:

• Coating: Thaw Matrigel overnight at 4°C. Coat 96-well plates with 50 µL/well. Incubate at 37°C for 30 min to solidify.

• Cell Prep: Trypsinize HUVECs (Passage 3-5). Resuspend in EGM-2 medium at 2 x 10^5 cells/mL .

• Compound Addition:

  • Prepare 2x stocks of Borrelidin and Fumagillin in EGM-2.

  • Mix 100 µL of cell suspension with 100 µL of compound stock directly onto the Matrigel.

• Incubation: Incubate for 6 to 18 hours . (Note: Borrelidin effects may be visible earlier due to rapid apoptosis).

• Analysis: Stain with Calcein-AM (2 µM) for 30 min. Image using fluorescence microscopy. Quantify Total Tube Length and Number of Junctions .

References

• Wakabayashi, T., et al. (1997). "Borrelidin is an angiogenesis inhibitor; disruption of angiogenic capillary vessels in a rat aorta matrix culture model."[2] The Journal of Antibiotics, 50(8), 671-676. Link

• Kawamura, T., et al. (2003). "Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells." The Journal of Antibiotics, 56(8), 709-715.[2] Link

• Sin, N., et al. (1997). "The anti-angiogenic agent fumagillin covalently binds and inhibits the methionine aminopeptidase, MetAP-2."[3] Proceedings of the National Academy of Sciences, 94(12), 6099-6103. Link

• Zhang, Y., et al. (2000). "Cell cycle inhibition by the anti-angiogenic agent TNP-470 is mediated by p53 and p21WAF1/CIP1."[1] Proceedings of the National Academy of Sciences, 97(12), 6427-6432. Link

• Griffith, E. C., et al. (1997). "Methionine aminopeptidase (type 2) is the common target for angiogenesis inhibitors AGM-1470 and ovalicin." Chemistry & Biology, 4(6), 461-471. Link

Sources

• 1. Cell cycle inhibition by the anti-angiogenic agent TNP-470 is mediated by p53 and p21WAF1/CIP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-angiogenesis effects of borrelidin are mediated through distinct pathways: threonyl-tRNA synthetase and caspases are independently involved in suppression of proliferation and induction of apoptosis in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Chemical and Genetic Approach to the Mode of Action of Fumagillin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Benchmarking Borrelidin Analogues for Enhanced Therapeutic Index

Introduction: The Borrelidin Paradox - A Potent Agent with a Critical Flaw

Borrelidin, an 18-membered macrolide natural product first isolated from Streptomyces rochei, presents a compelling yet challenging profile for therapeutic development.[1] Its potent biological activities, including anti-angiogenic, anti-cancer, anti-malarial, and anti-bacterial effects, stem from a unique mechanism of action: the inhibition of threonyl-tRNA synthetase (ThrRS).[1][2] By binding to ThrRS, borrelidin prevents the charging of tRNA with threonine, leading to a depletion of threonyl-tRNA, subsequent inhibition of protein synthesis, and the induction of the amino acid starvation response. This triggers apoptosis in rapidly proliferating cells, such as cancer cells and endothelial cells, making it a promising candidate for oncology and other therapeutic areas.[1]

However, the very potency of borrelidin is also its Achilles' heel. Its inhibition of human ThrRS leads to significant cytotoxicity in healthy cells, resulting in a narrow therapeutic index and limiting its clinical potential.[2] This guide provides a comprehensive framework for the systematic benchmarking of novel borrelidin analogues designed to overcome this limitation. We will delve into the critical experimental workflows required to assess the therapeutic index, providing detailed protocols and explaining the scientific rationale behind each step. The goal is to equip researchers with the necessary tools to identify and advance borrelidin analogues with a superior balance of efficacy and safety.

The Scientific Imperative: Uncoupling Efficacy from Toxicity

The central hypothesis underpinning the development of borrelidin analogues is that the structural features responsible for its desired anti-angiogenic and anti-cancer effects can be dissociated from those causing broad-spectrum cytotoxicity. This requires a multi-faceted approach to analogue design and evaluation, focusing on key structure-activity relationships (SAR). For instance, modifications to the C17 side chain of the borrelidin molecule have been shown to differentiate its anti-angiogenic and cytotoxic activities, suggesting that this region is a critical determinant of its therapeutic window.

Our benchmarking strategy is therefore built on a dual-pronged assessment: a rigorous evaluation of on-target efficacy in relevant disease models and a parallel, equally stringent, assessment of off-target toxicity in non-malignant cells and in vivo systems.

Experimental Workflow for Therapeutic Index Determination

The following diagram outlines the comprehensive workflow for benchmarking borrelidin analogues. This process is designed to be iterative, with data from each stage informing the design of subsequent experiments and the selection of lead candidates.

Caption: A multi-phase workflow for benchmarking borrelidin analogues.

Phase 1: In Vitro Efficacy and Toxicity Screening

The initial phase of benchmarking involves a high-throughput in vitro screening cascade to rapidly assess the efficacy and toxicity of a library of borrelidin analogues.

In Vitro Anti-Cancer Efficacy: Cytotoxicity Assays

The primary measure of anti-cancer efficacy is the ability of an analogue to inhibit the proliferation of cancer cells. The MTT assay is a robust and widely used colorimetric method for this purpose.

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer) in appropriate media.

  • Harvest cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[3]

• Compound Treatment:

  • Prepare serial dilutions of borrelidin and its analogues in culture medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 4 hours at 37°C, protected from light.[3][4]

• Formazan Solubilization:

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the half-maximal inhibitory concentration (IC50) for each compound.

In Vitro Anti-Angiogenic Efficacy: HUVEC Tube Formation Assay

A key therapeutic modality of borrelidin is its anti-angiogenic activity. The HUVEC (Human Umbilical Vein Endothelial Cell) tube formation assay is a classic in vitro model to assess this.

• Plate Coating:

  • Thaw growth factor-reduced Matrigel on ice.

  • Coat the wells of a 96-well plate with 50 µL of Matrigel and allow it to solidify at 37°C for 30-60 minutes.[5][6]

• Cell Seeding and Treatment:

  • Harvest HUVECs and resuspend them in basal medium containing the borrelidin analogues at various concentrations.

  • Seed 1.5 x 10⁴ HUVECs per well onto the Matrigel-coated plate.

• Incubation and Imaging:

  • Incubate at 37°C and 5% CO₂ for 4-18 hours.

  • Image the formation of capillary-like structures using an inverted microscope.

• Quantification:

  • Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using image analysis software.

  • Determine the IC50 for the inhibition of tube formation.

In Vitro Toxicity Assessment: Non-Malignant Cell Lines

To assess the therapeutic index, it is crucial to evaluate the cytotoxicity of the analogues on non-malignant cells. This can be done using the same MTT assay protocol as described above, but with non-cancerous cell lines such as human dermal fibroblasts (HDF) or non-malignant breast epithelial cells (MCF10A). The half-maximal cytotoxic concentration (CC50) is determined for each analogue.

Data Presentation and Therapeutic Index Calculation

The data from the in vitro screening should be compiled into a clear and concise table to facilitate comparison. The therapeutic index (TI) is calculated as the ratio of the CC50 in non-malignant cells to the IC50 in cancer cells or for anti-angiogenic activity. A higher TI indicates greater selectivity and a more promising therapeutic candidate.

Table 1: Comparative In Vitro Efficacy and Toxicity of Borrelidin Analogues

Compound	Anti-Cancer IC50 (MDA-MB-231, nM)	Anti-Angiogenic IC50 (HUVEC, nM)	Cytotoxicity CC50 (HDF, nM)	Therapeutic Index (CC50/IC50 for MDA-MB-231)
Borrelidin	10	0.8	50	5
Analogue A	15	1.2	300	20
Analogue B	50	25	>1000	>20
Analogue C	8	0.5	40	5

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Phase 2: Mechanistic Validation of Lead Candidates

Once lead candidates with an improved therapeutic index have been identified, the next phase is to validate their mechanism of action to ensure that the desired therapeutic effects are still being mediated through the intended pathways.

The Borrelidin-Induced Stress Response Pathway

Borrelidin's inhibition of ThrRS leads to an accumulation of uncharged tRNA, which activates the GCN2 (General Control Nonderepressible 2) kinase. GCN2 then phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), leading to a global reduction in protein synthesis but a preferential translation of certain stress-response genes, including ATF4 (Activating Transcription Factor 4). ATF4, in turn, upregulates the expression of CHOP (C/EBP homologous protein), a key mediator of apoptosis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Borrelidin analogues with antimalarial activity: design, synthesis and biological evaluation against Plasmodium falciparum parasites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. bio-protocol.org [bio-protocol.org]
• 6. Endothelial Cell Tube Formation Angiogenesis Assay [sigmaaldrich.com]

Safety & Regulatory Compliance

Borrelidin: Comprehensive Disposal and Waste Management Protocol

Executive Summary & Core Directive

Borrelidin is a potent macrolide antibiotic and angiogenesis inhibitor that functions by inhibiting threonyl-tRNA synthetase (ThrRS).[1][2][3] Due to its cytotoxicity and structural stability (containing a nitrile moiety and an 18-membered macrolide ring), it poses significant environmental and biological risks if mishandled.[1]

The Directive: Do not treat Borrelidin as standard organic chemical waste. It must be managed with the same rigor as cytotoxic/antineoplastic agents .

• Prohibited: Drain disposal, trash disposal, and unauthorized chemical deactivation (e.g., bleaching).[1]

• Required: High-temperature incineration via a licensed hazardous waste contractor.

Hazard Profile & Risk Assessment

Before disposal, you must understand the specific risks that dictate our protocols. This data is synthesized from current Safety Data Sheets (SDS) and GHS classifications.

Hazard Category	GHS Classification	Operational Implication
Acute Toxicity	Oral (Cat 4), Dermal (Cat 3)	Lethal potential. Dermal absorption is a primary risk vector.[1] Double-gloving is mandatory.[1][4]
Irritation	Skin (Cat 2), Eye (Cat 2A)	Aerosolized powder can cause severe mucosal irritation.[1] Handle only in a fume hood or BSC.
Target Organ	STOT-SE (Cat 3)	Respiratory tract irritation.[1][5][6] N95 or P100 respiratory protection required outside containment.
Environmental	Aquatic Chronic (Cat 3)	Zero-discharge policy. Even trace amounts can disrupt aquatic ecosystems due to antibiotic activity.[1]

The "Why" Behind the Protocol (Scientific Integrity)

Standard laboratory deactivation methods (e.g., 10% sodium hypochlorite/bleach) are not recommended for Borrelidin.[1]

• Macrolide Stability: The 18-membered lactone ring is chemically robust. Mild oxidation may not fully degrade the core structure, leaving the biological activity intact.[1]

• Nitrile Moiety: Borrelidin contains a nitrile group (

  ).[1] Improper chemical treatment (e.g., mixing with strong acids) could theoretically liberate toxic byproducts.[1]

• Self-Validating Safety: The only method to guarantee 100% deactivation without generating secondary toxins is high-temperature incineration (>1000°C) , which mineralizes the compound into

  , , and .[1]

Disposal Decision Logic (Visualization)

This workflow ensures compliance with EPA standards (including the "P-list" and "U-list" logic used for hazardous pharmaceuticals) and best practices for cytotoxic waste.

Figure 1: Decision matrix for segregating Borrelidin waste streams based on concentration and physical state.

Step-by-Step Disposal Protocols

A. Solid Waste (Containers & PPE)

Definition: Empty vials, contaminated gloves, pipette tips, and absorbent pads.[1]

• Trace Waste (<3% residue):

  • Place items in a yellow trace chemotherapy waste container (or your facility's designated cytotoxic bin).

  • Note: Even if not strictly "chemotherapy" in your application, this classification ensures incineration.[1]

• Bulk Waste (Unused Stock):

  • Do not empty vials into the trash.

  • Cap the vial tightly.[5]

  • Place the entire vial into a black RCRA hazardous waste container .

  • Label clearly: "Hazardous Waste - Borrelidin - Toxic."

B. Liquid Waste (Stock Solutions & Media)

Definition: DMSO stocks, cell culture media containing Borrelidin.

• Segregation:

  • If dissolved in DMSO/Ethanol : Collect in a "Non-Halogenated Organic Waste" carboy.

  • If dissolved in Chloroform/DCM : Collect in a "Halogenated Organic Waste" carboy.

• Labeling:

  • The waste tag must list "Borrelidin" as a constituent, even if concentration is low (ppm range).[1]

  • Add the hazard check: "Toxic."[7]

• Containment:

  • Use high-density polyethylene (HDPE) or glass carboys.[1]

  • Keep secondary containment trays under all liquid waste containers.

C. Spill Cleanup Procedure (Emergency)

Scenario: You drop a 5mg vial of Borrelidin powder.

• Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and an N95 respirator (or PAPR).[1]

• Containment: Cover the spill with a damp absorbent pad (dampened with water or ethanol) to prevent dust aerosolization. Do not dry sweep. [8]

• Decontamination:

  • Wipe the area 3x with soap and water.

  • Follow with a 70% ethanol rinse to remove organic residues.

  • Crucial: Place all cleanup materials (pads, gloves) into the Black Bulk Hazardous Waste bin.[1]

Regulatory Compliance & Validation

To ensure your lab meets E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards, verify the following:

• RCRA Status: While Borrelidin is not explicitly "P-listed" (like Arsenic trioxide) or "U-listed" (like Mitomycin C) by name in 40 CFR 261.33, it exhibits toxicity characteristics that mandate its management as hazardous waste [1].[1]

• Drain Disposal Ban: Adhere strictly to the EPA's "Hazardous Waste Pharmaceuticals Rule" (Subpart P), which prohibits flushing hazardous pharmaceuticals [2].[1][8]

• Verification: Request a "Certificate of Destruction" from your waste hauler (e.g., Stericycle, Veolia) to validate that the waste was incinerated, not landfilled.[1]

References

• U.S. Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed and Characteristic Wastes. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[8] Federal Register.[9] Retrieved from [Link][1]

Sources

• 1. Borrelidin - Wikipedia [en.wikipedia.org]
• 2. Borrelidin | CAS 7184-60-3 | Angiogenesis inhibitor | StressMarq Biosciences Inc. [stressmarq.com]
• 3. pnas.org [pnas.org]
• 4. web.uri.edu [web.uri.edu]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. images.thdstatic.com [images.thdstatic.com]
• 7. medicalwastepros.com [medicalwastepros.com]
• 8. ahe.org [ahe.org]
• 9. Hazardous Waste Compliance In Health Care Settings - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Safe Handling of Borrelidin: Essential Protective Measures

Borrelidin, a potent macrolide antibiotic, is a valuable tool in biomedical research, recognized for its anti-angiogenic, anti-malarial, and cytotoxic properties.[1] Its mechanism of action, primarily through the inhibition of threonyl-tRNA synthetase, makes it a subject of intense study.[2] However, the very cytotoxicity that makes Borrelidin a powerful research compound also classifies it as a hazardous substance, necessitating stringent safety protocols to protect laboratory personnel. This guide provides an in-depth, procedural framework for the safe handling of Borrelidin, ensuring the well-being of researchers while maintaining experimental integrity.

The information herein is synthesized from established safety guidelines for cytotoxic agents and is intended to empower researchers with the knowledge to work with Borrelidin confidently and safely.

Understanding the Risks: The "Why" Behind the Precautions

Borrelidin is classified as a skin, eye, and respiratory irritant. Its cytotoxic nature means it can be toxic to cells, preventing their growth and replication.[3] Occupational exposure, which can occur through skin contact, inhalation of aerosols or dust, and accidental ingestion, can lead to adverse health effects.[3] Therefore, a multi-layered approach to personal protection is not just recommended—it is essential.

Core Principles of Borrelidin Handling

• Containment: Whenever possible, handle Borrelidin within a designated controlled area, such as a chemical fume hood or a Class II Biological Safety Cabinet (BSC), especially when handling the powdered form or preparing solutions.[4]

• Hygiene: Never eat, drink, or smoke in areas where Borrelidin is handled.[5] Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[5]

• Training: All personnel handling Borrelidin must be trained on its hazards and the specific procedures outlined in this guide and the substance's Safety Data Sheet (SDS).[3]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing exposure to Borrelidin. The following table outlines the recommended PPE for various tasks.

Task	Required PPE
Handling Solid Borrelidin (Weighing, Aliquoting)	- Double Nitrile Gloves- Disposable Gown- Safety Goggles- N95 Respirator
Preparing Borrelidin Solutions (in DMSO, Ethanol, etc.)	- Double Nitrile Gloves- Disposable Gown- Safety Goggles or Face Shield
Administering Borrelidin to Cell Cultures	- Nitrile Gloves- Disposable Gown- Safety Glasses
Handling Borrelidin-Treated Samples	- Nitrile Gloves- Lab Coat
Cleaning & Decontamination	- Double Nitrile Gloves- Disposable Gown- Safety Goggles or Face Shield
Waste Disposal	- Double Nitrile Gloves- Disposable Gown- Safety Goggles

Glove Selection: Nitrile gloves are recommended for their broad chemical resistance.[6][7] When working with Borrelidin solutions, particularly those in solvents like DMSO, it is crucial to use gloves with proven resistance. Always check the manufacturer's compatibility chart.[8][9] Double-gloving is a best practice when handling hazardous drugs, providing an extra layer of protection.[4]

Procedural Guide to Handling Borrelidin

Donning and Doffing PPE: A Critical Workflow

Properly putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: Workflow for donning and doffing Personal Protective Equipment.

Handling Solid Borrelidin

• Preparation: Before handling the solid compound, ensure you are in a designated containment area, such as a chemical fume hood. Lay down a plastic-backed absorbent pad to contain any potential spills.

• PPE: Don the appropriate PPE as outlined in the table above, including double nitrile gloves, a disposable gown, safety goggles, and an N95 respirator to prevent inhalation of fine particles.

• Weighing: Use a dedicated set of spatulas and weigh boats. Handle the container of Borrelidin with care to avoid generating dust.

• Cleanup: After weighing, carefully clean the spatula with a wipe dampened with 70% ethanol and dispose of the wipe in the designated hazardous waste container. Dispose of the weigh boat in the solid hazardous waste.

Preparing Borrelidin Solutions

• Solvent Compatibility: Borrelidin is often dissolved in solvents like DMSO or ethanol.[10] Ensure your gloves are compatible with the chosen solvent. Nitrile gloves generally offer good resistance to these solvents.[6][8]

• Procedure: In a chemical fume hood or BSC, add the solvent to the vial containing the pre-weighed Borrelidin. Cap the vial securely and vortex until the solid is completely dissolved.

• Labeling: Clearly label the solution with the compound name, concentration, solvent, date, and appropriate hazard symbols.

Administering Borrelidin in a Research Setting

• Cell Culture: When treating cell cultures, perform the work in a Class II BSC to maintain sterility and protect yourself from aerosols.[11] Wear nitrile gloves and a disposable gown.

• Technique: Use Luer-lock syringes and needles to prevent accidental disconnection.[12] Place a plastic-backed absorbent pad on the work surface.[12]

Decontamination and Disposal: A Lifecycle Approach

Decontamination of Surfaces and Equipment

• Routine Cleaning: At the end of each work session, decontaminate all surfaces and equipment that may have come into contact with Borrelidin.

• Decontamination Solution: A freshly prepared 10% bleach solution (0.5% sodium hypochlorite) is an effective decontaminant.[10][13] Allow for a contact time of at least 10-15 minutes before wiping with a clean, damp cloth. For surfaces or equipment sensitive to bleach, 70% ethanol can be used, though it is less effective at chemical degradation.

• Final Rinse: After decontamination, wipe the surfaces with sterile water to remove any residual disinfectant.

Waste Disposal Plan

All waste contaminated with Borrelidin must be treated as hazardous waste. Segregate waste into clearly labeled containers.

• Solid Waste: This includes used gloves, gowns, absorbent pads, plasticware, and vials containing residual solid Borrelidin. Place these items in a designated, leak-proof, and puncture-resistant hazardous waste container lined with a biohazard bag.

• Liquid Waste: This includes leftover Borrelidin solutions and contaminated cell culture media. Decontaminate liquid waste by adding bleach to a final concentration of 10% and allowing it to sit for at least 30 minutes before disposal down the drain with copious amounts of water, in accordance with institutional guidelines.[11] Alternatively, collect liquid waste in a designated, sealed container for chemical waste pickup.

• Sharps Waste: Needles, syringes, and glass Pasteur pipettes contaminated with Borrelidin should be disposed of in a designated sharps container.

Caption: Decision pathway for Borrelidin waste management.

Emergency Procedures: Spill and Exposure Management

Spill Response

• Alert: Immediately alert others in the area.

• Evacuate: If the spill is large or involves a significant amount of powder, evacuate the immediate area.

• PPE: Before cleaning, don appropriate PPE, including double gloves, a gown, and eye protection. For powder spills, an N95 respirator is mandatory.

• Contain: Cover liquid spills with absorbent pads. For powder spills, gently cover with damp absorbent pads to avoid creating dust.

• Clean: Working from the outside in, clean the spill area with a 10% bleach solution and dispose of all materials in the hazardous waste container.

• Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station.

• Inhalation: Move to fresh air immediately.

• Seek Medical Attention: In all cases of exposure, seek immediate medical attention and report the incident to your supervisor and EHS office.

By adhering to these comprehensive safety protocols, researchers can effectively mitigate the risks associated with handling Borrelidin, ensuring a safe and productive laboratory environment.

References

• University of Auckland. (n.d.). Biological Risk Management and Containment - Chemical Decontamination of Liquid Biohazardous Wastes.
• Duke University. (2025, March 5). Safe Handling of Hazardous Drugs.
• Cancer Care Ontario. (n.d.).
• American Society of Health-System Pharmacists. (n.d.). Guidelines on Handling Hazardous Drugs. ASHP.
• Pharm-Ed. (n.d.).
• Health and Safety Executive. (2026, January 13). Safe handling of cytotoxic drugs in the workplace. HSE.
• Lee, J., et al. (2020). Borrelidin from Saltern-Derived Halophilic Nocardiopsis sp.
• Forensic Science International: Genetics. (2022, January 17).
• Apollo Scientific. (2023, July 5).
• Lee, J. H., et al. (n.d.). Borrelidins C–E: New Antibacterial Macrolides from a Saltern-Derived Halophilic Nocardiopsis sp. PMC.
• AMG Medical. (n.d.). CHEMICAL RESISTANCE & BARRIER GUIDE.
• ResearchGate. (n.d.).
• MedChemExpress. (n.d.). Borrelidin (Treponemycin).
• Harrogate and District NHS Foundation Trust. (2016, March).
• University of Reading. (n.d.). Safety Code of Practice 14: Part 7 - Clinical and Biological Waste.
• The University of Rhode Island. (2019, February). Biosafety.
• University of California, Berkeley. (n.d.). GLOVE SELECTION CHART.
• Hardy Diagnostics. (n.d.).
• World Health Organization. (n.d.). Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies.
• University of St Andrews. (2015, July 31). Glove selection guide.
• Plant Health Australia. (2015, December 1).
• National Medicines Regulatory Authority. (2019, October 15). GUIDELINE FOR SAFE DISPOSAL OF EXPIRED AND UNWANTED PHARMACEUTICALS.
• Glove Nation. (2026, February 25).
• University of California, Santa Barbara. (n.d.). OSHA Glove Selection Chart.

Sources

• 1. Borrelidins C–E: New Antibacterial Macrolides from a Saltern-Derived Halophilic Nocardiopsis sp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. hse.gov.uk [hse.gov.uk]
• 4. safety.duke.edu [safety.duke.edu]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. gloves.com [gloves.com]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. pimdata.amgmedical.com [pimdata.amgmedical.com]
• 9. uwyo.edu [uwyo.edu]
• 10. Evaluation of Different Cleaning Strategies for Removal of Contaminating DNA Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. web.uri.edu [web.uri.edu]
• 12. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. auckland.ac.nz [auckland.ac.nz]